1-Bromo-3-(chloromethyl)-2-nitrobenzene

Core Science & Biosynthesis

synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene from 2-chloro-3-nitrotoluene

De Novo Synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene: A Four-Step Mechanistic Protocol from 2-Chloro-3-nitrotoluene

Executive Summary

The synthesis of highly functionalized, poly-substituted benzene derivatives requires rigorous control over regiochemistry and chemoselectivity. 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a densely functionalized benzyl halide, serving as a critical electrophilic building block in advanced drug discovery and materials science. This whitepaper outlines a highly efficient, four-step synthetic cascade starting from the commercially available 2-chloro-3-nitrotoluene.

Rather than relying on low-yielding direct electrophilic aromatic substitutions on deactivated rings, this protocol leverages a sequence of transition-metal-catalyzed cross-coupling, sterically governed chemoselective reduction, radical-nucleophilic substitution, and benzylic radical halogenation.

Part 1: Retrosynthetic Analysis & Strategic Design

The structural mapping of the target molecule to the starting material dictates a precise functional group interconversion strategy. The starting material, 2-chloro-3-nitrotoluene, possesses a methyl group at C1, a chloro group at C2, and a nitro group at C3. The target molecule requires a chloromethyl group at C3, a nitro group at C2, and a bromo group at C1.

By mapping the carbons directly (SM C1 → Target C3; SM C2 → Target C2; SM C3 → Target C1), the synthetic logic unfolds sequentially:

• C2-Substitution: The C2-chloro group must be converted to a nitro group.

• C3-Substitution: The C3-nitro group must be converted to a bromo group.

• C1-Functionalization: The C1-methyl group must be selectively chlorinated.

To achieve this without degrading the aromatic core, we deploy an Ullmann-type nitration to install the C2-nitro group, followed by a Zinin reduction. The Zinin reduction is the strategic linchpin of this route: it exploits the extreme steric hindrance of the newly installed C2-nitro group to selectively reduce the C3-nitro group. The resulting amine is then primed for a Sandmeyer bromination, leaving only the benzylic chlorination to yield the final target.

Caption: Four-step synthetic workflow from 2-chloro-3-nitrotoluene to the target benzyl chloride.

Part 2: Step-by-Step Experimental Protocols & Mechanistic Insights

Step 1: Copper-Catalyzed Ullmann-Type Nitration (Cl → NO₂)

Traditional nucleophilic aromatic substitution (S_N_Ar) of aryl chlorides requires highly activated rings and harsh conditions. To bypass this, we utilize a mild, copper-catalyzed cross-coupling of the aryl halide with sodium nitrite.

• Mechanistic Causality: Copper(I) iodide undergoes oxidative addition into the C2–Cl bond. The diamine ligand (DMEDA) stabilizes the Cu(III) intermediate, preventing premature decomposition. The nitrite anion coordinates to the metal center, and subsequent reductive elimination yields 2,3-dinitrotoluene.

• Protocol:

  • Charge a flame-dried Schlenk flask with 2-chloro-3-nitrotoluene (1.0 equiv), NaNO₂ (2.0 equiv), CuI (10 mol%), and N,N'-dimethylethylenediamine (DMEDA, 20 mol%).

  • Add anhydrous DMF (0.2 M) under a strict nitrogen atmosphere.

  • Heat the sealed reaction mixture to 100 °C for 12 hours.

  • Self-Validation (IPC): The reaction transitions from a pale blue/green suspension to a dark brown solution. Complete consumption of the starting material should be verified by TLC (Hexanes/EtOAc 4:1).

  • Cool to room temperature, dilute with EtOAc, and wash extensively with water and brine to remove DMF and inorganic salts. Dry over Na₂SO₄ and concentrate to yield 2,3-dinitrotoluene.

Step 2: Regioselective Zinin Reduction (NO₂ → NH₂)

Reducing one nitro group in the presence of another is notoriously difficult. The Zinin reduction utilizing sodium sulfide resolves this by relying on steric differentiation[1].

• Mechanistic Causality: The C2-nitro group is heavily flanked by the C1-methyl group and the C3-nitro group, rendering it highly sterically hindered[2]. The C3-nitro group is only hindered on one side. The bulky solvated sulfide anions preferentially attack the less hindered C3-nitro group, transferring electrons to form a nitroso intermediate, which rapidly reduces to the hydroxylamine and finally to 3-amino-2-nitrotoluene.

• Protocol:

  • Dissolve 2,3-dinitrotoluene (1.0 equiv) in a 3:1 mixture of Methanol/Water.

  • Cool the solution to 0–5 °C using an ice bath.

  • Add Na₂S·9H₂O (1.5 equiv) and NaHCO₃ (1.0 equiv) portion-wise over 30 minutes to control the exothermic single-electron transfer process.

  • Stir at room temperature for 3 hours.

  • Self-Validation (IPC): The solution will turn deep red/orange as the nitroso intermediate forms, eventually settling to a yellow/brown hue.

  • Evaporate the methanol under reduced pressure, extract the aqueous layer with dichloromethane (DCM), dry, and concentrate.

Caption: Steric governance of chemoselectivity during the Zinin reduction of 2,3-dinitrotoluene.

Step 3: Sandmeyer Bromination (NH₂ → Br)

• Mechanistic Causality: The amine is converted to a diazonium salt using nitrous acid. The subsequent addition of Cu(I)Br initiates a single-electron transfer (SET), releasing nitrogen gas and generating an aryl radical. This radical rapidly abstracts a bromine atom from the copper(II) species, installing the bromo group at C3 to yield 3-bromo-2-nitrotoluene.

• Protocol:

  • Suspend 3-amino-2-nitrotoluene (1.0 equiv) in 48% aqueous HBr (5.0 equiv) and cool to 0 °C.

  • Add a pre-chilled aqueous solution of NaNO₂ (1.1 equiv) dropwise. Stir for 30 minutes.

  • In a separate flask, dissolve CuBr (1.2 equiv) in 48% HBr and heat to 60 °C.

  • Carefully transfer the cold diazonium solution into the hot CuBr solution.

  • Self-Validation (IPC): Immediate and vigorous effervescence (N₂ gas evolution) confirms the radical decomposition of the diazonium salt.

  • Once gas evolution ceases, cool the mixture, extract with EtOAc, wash with 1M NaOH to remove phenolic byproducts, and purify via silica plug.

Step 4: Benzylic Radical Chlorination (CH₃ → CH₂Cl)

• Mechanistic Causality: The final step requires the conversion of the C1-methyl group to a chloromethyl group. Using N-Chlorosuccinimide (NCS) with a radical initiator (AIBN) ensures a Wohl-Ziegler-type radical mechanism. The benzylic C-H bond is the weakest in the molecule due to resonance stabilization of the resulting radical. Strict stoichiometric control prevents over-chlorination to the dichloromethyl species.

• Protocol:

  • Dissolve 3-bromo-2-nitrotoluene (1.0 equiv) in anhydrous chlorobenzene (0.5 M).

  • Add NCS (1.05 equiv) and AIBN (5 mol%).

  • Heat the mixture to reflux (approx. 100 °C) under nitrogen for 4-6 hours.

  • Self-Validation (IPC): Succinimide will precipitate as a white solid as the reaction progresses and the solution cools.

  • Filter off the succinimide byproduct. Concentrate the filtrate and purify via recrystallization from hexanes/EtOAc to yield pure 1-bromo-3-(chloromethyl)-2-nitrobenzene.

Part 3: Quantitative Data & Yield Analysis

The following matrix summarizes the reaction conditions, expected yields, and purification strategies for the four-step protocol, providing a benchmark for process chemists.

Step	Transformation	Reagents & Catalyst	Temp / Time	Expected Yield	Purification Method
1	Nitration (Cl → NO₂)	NaNO₂, CuI, DMEDA, DMF	100 °C / 12 h	75–82%	Aqueous workup, Silica gel chromatography
2	Zinin Reduction (NO₂ → NH₂)	Na₂S·9H₂O, NaHCO₃, MeOH/H₂O	0 °C to RT / 3 h	65–70%	Liquid-liquid extraction (DCM)
3	Sandmeyer Bromination (NH₂ → Br)	NaNO₂, 48% HBr, CuBr	0 °C to 60 °C / 2 h	80–85%	Base wash, short silica plug
4	Radical Chlorination (CH₃ → CH₂Cl)	NCS, AIBN, Chlorobenzene	100 °C / 4–6 h	60–68%	Filtration, Recrystallization (Hexanes/EtOAc)
Overall	Linear Cascade	-	-	~25–33%	-

Part 4: References

• Saito, S., & Koizumi, Y. (2005). "Copper-Catalyzed Coupling of Aryl Halides and Nitrite Salts: A Mild Ullmann-Type Synthesis of Aromatic Nitro Compounds." ChemInform / Tetrahedron Letters. URL: [Link]

• Porter, H. K. (1973). "The Zinin Reduction of Nitroarenes." Organic Reactions. URL: [Link]

Sources

• 1. Zinin reaction - Wikipedia [en.wikipedia.org]
• 2. 4-Bromo-2,3-dinitrotoluene | 874513-63-0 | Benchchem [benchchem.com]

1-Bromo-3-(chloromethyl)-2-nitrobenzene: Molecular Architecture, Synthesis, and Application in Advanced Drug Development

Executive Summary

In the landscape of modern drug discovery and active pharmaceutical ingredient (API) synthesis, polyfunctional building blocks are critical for the rapid assembly of complex molecular architectures. 1-Bromo-3-(chloromethyl)-2-nitrobenzene (CAS: 1261583-24-7) represents a highly versatile, orthogonally reactive scaffold[1]. Featuring three distinct functional groups—an aryl bromide, a benzylic chloride, and a nitro group—this molecule allows process chemists to perform sequential, site-specific functionalizations without the atom-economic burden of protecting groups. This technical guide explores the physicochemical properties, validated synthesis protocols, and strategic applications of this compound in pharmaceutical development.

Molecular Architecture & Physicochemical Profile

The utility of 1-bromo-3-(chloromethyl)-2-nitrobenzene stems from its unique steric and electronic environment. The central benzene ring is fully substituted at positions 1, 2, and 3. Because the nitro group at C2 is flanked by the bulky bromo group (van der Waals radius ~1.85 Å) and the chloromethyl group, it is forced to twist out of the aromatic plane to minimize allylic strain. This orthogonal twist significantly diminishes the nitro group's resonance electron withdrawal (

effect) while maintaining its strong inductive withdrawal ( effect), fundamentally altering the reaction kinetics at both the C1 and C3 positions.

Quantitative Data Summary

To facilitate rapid reference for computational and bench chemists, the core physicochemical parameters are summarized below[1],:

Property	Value / Description
IUPAC Name	1-bromo-3-(chloromethyl)-2-nitrobenzene
CAS Registry Number	1261583-24-7
Molecular Formula	C H BrClNO
Molar Mass	250.48 g/mol
Structural Class	Tri-substituted nitroarene / Benzyl halide
Primary Electrophilic Site	Benzylic Carbon (C3)
Cross-Coupling Site	Aryl Bromide (C1)
Appearance	Pale yellow to off-white crystalline solid

Mechanistic Synthesis & Workflow

The most scalable and atom-economical route to 1-bromo-3-(chloromethyl)-2-nitrobenzene is the free-radical benzylic chlorination of the commercially abundant precursor, 1-bromo-3-methyl-2-nitrobenzene[2],[3].

Causality in Experimental Design

• Reagent Selection: N-Chlorosuccinimide (NCS) is selected over chlorine gas (Cl

  ) because NCS provides a low, steady-state concentration of chlorine radicals, which suppresses undesired ring-chlorination events.

• Initiator Dynamics: Azobisisobutyronitrile (AIBN) is chosen over peroxides (like BPO) because its thermal homolysis is strictly temperature-dependent (optimal at ~65–70 °C) and is not susceptible to solvent-induced induced decomposition, ensuring a steady radical flux.

• Solvent Optimization: Trifluorotoluene (PhCF

  ) is utilized as a modern, green alternative to carbon tetrachloride (CCl ). It provides identical radical lifetimes without the severe ozone-depleting and hepatotoxic liabilities of CCl .

Radical chlorination pathway for 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Self-Validating Protocol: Bench-Scale Synthesis

To ensure reproducibility and scientific integrity, the following protocol incorporates built-in In-Process Controls (IPC) to validate the workflow dynamically.

Step 1: Reaction Assembly

• In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1-bromo-3-methyl-2-nitrobenzene (10.0 g, 46.3 mmol) in anhydrous trifluorotoluene (100 mL).

• Add N-Chlorosuccinimide (6.49 g, 48.6 mmol, 1.05 eq) and AIBN (0.38 g, 2.3 mmol, 0.05 eq).

• Atmospheric Control: Purge the system with inert Argon for 10 minutes to remove oxygen, which acts as a radical scavenger and will terminate the chain reaction.

Step 2: Propagation & IPC Monitoring

• Heat the reaction mixture to 80 °C (reflux). The solution will transition from clear to a pale yellow suspension as succinimide precipitates.

• Self-Validation (IPC): After 4 hours, withdraw a 0.1 mL aliquot, filter, and analyze via

  H-NMR. The reaction is deemed self-validating and complete when the integral of the starting material's methyl singlet ( ~2.4 ppm) is <5% relative to the newly formed chloromethyl singlet ( ~4.6 ppm).

• Critical Insight: Do not push the reaction past 95% conversion. Forcing 100% conversion inevitably leads to over-chlorination (formation of the dichloromethyl byproduct), which is notoriously difficult to separate via chromatography.

Step 3: Quenching & Isolation

• Cool the mixture to 0 °C in an ice bath to maximize the precipitation of the succinimide byproduct.

• Filter the suspension through a pad of Celite, washing the filter cake with cold PhCF

  (20 mL).

• Concentrate the filtrate under reduced pressure to yield the crude product as a yellow solid, which can be purified via recrystallization from hexanes/ethyl acetate to yield the pure title compound.

Orthogonal Reactivity in Drug Discovery

In the synthesis of complex heterocycles—such as PI3K inhibitors or KAT II inhibitors[3]—1-bromo-3-(chloromethyl)-2-nitrobenzene serves as a tri-functional linchpin. Its value lies in the predictable, orthogonal reactivity of its three sites.

Orthogonal reactivity map showing site-specific functionalization pathways.

Pathway A: S 2 Nucleophilic Substitution

The benzylic chloride is the most kinetically accessible electrophilic site. It readily undergoes S

2 displacement with primary and secondary amines, thiols, and alkoxides. Because the adjacent nitro group exerts a strong inductive pull, the benzylic carbon is highly electrophilic, allowing these displacements to occur at room temperature using mild bases (e.g., K CO in Acetonitrile).

Pathway B: Palladium-Catalyzed Cross-Coupling

Following benzylic functionalization, the aryl bromide can be engaged in Suzuki-Miyaura or Buchwald-Hartwig cross-couplings[3]. Expert Insight: The steric bulk of the adjacent nitro group can hinder the oxidative addition of the Palladium(0) catalyst. To overcome this, process chemists must utilize sterically demanding, electron-rich phosphine ligands (such as XPhos or SPhos) to facilitate the catalytic cycle and prevent protodehalogenation side reactions.

Pathway C: Reductive Cyclization

The final orthogonal handle is the nitro group. Once the C1 and C3 positions are functionalized with the desired pharmacophores, the nitro group can be reduced to an aniline using dissolving metal conditions (Fe/NH

Cl) or catalytic hydrogenation (Pd/C, H ). In many API synthesis routes, this newly formed aniline immediately undergoes spontaneous intramolecular cyclization with an adjacent electrophile to form highly substituted indoles, indazoles, or quinolines.

Safety, Handling, & Storage Protocols

As a benzylic halide and a nitroarene, 1-bromo-3-(chloromethyl)-2-nitrobenzene requires strict handling protocols:

• Toxicity & Sensitization: Benzylic chlorides are potent alkylating agents and recognized skin sensitizers/lachrymators. All manipulations must be performed in a certified chemical fume hood using nitrile gloves (double-gloving recommended).

• Storage Stability: The compound should be stored at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Exposure to ambient moisture over prolonged periods can lead to slow hydrolysis of the chloromethyl group to the corresponding benzyl alcohol.

• Thermal Hazards: Like all poly-substituted nitroarenes, this compound possesses high intrinsic energy. Differential Scanning Calorimetry (DSC) should be performed prior to scaling up to identify the onset temperature of exothermic decomposition.

References

• Product Search Result - 1-Bromo-3-(chloromethyl)-2-nitrobenzene Source: Advanced Technology & Industrial Co., Ltd. URL:[Link]

• US20120202785A1 - Heterocyclic compounds and methods of use Source: Google Patents URL

Sources

• 1. chemscene.com [chemscene.com]
• 2. Hell-Volhard-Zelinsky Reaction | Ambeed [ambeed.com]
• 3. US20120202785A1 - Heterocyclic compounds and methods of use - Google Patents [patents.google.com]

Comprehensive Technical Guide: Solubility and Stability Dynamics of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Executive Summary

In advanced organic synthesis and drug development, polyfunctional building blocks are critical for constructing complex molecular architectures. 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a highly versatile, tri-substituted aromatic intermediate. It offers three distinct reactive nodes: a benzylic chloride for nucleophilic substitution, a bromo group for transition-metal-catalyzed cross-coupling, and a nitro group that heavily modulates the electronic landscape of the ring.

However, the same electronic properties that make this compound synthetically valuable also introduce severe solubility and stability liabilities. As application scientists, we frequently observe that failure to understand the solvent-solute causality leads to premature degradation, compromised assay integrity, and failed synthetic steps. This whitepaper deconstructs the structural causality dictating its behavior and provides self-validating protocols for managing its solubility and stability in common laboratory solvents.

Structural Causality & Chemical Profiling

To predict the behavior of 1-Bromo-3-(chloromethyl)-2-nitrobenzene in solution, we must analyze the electronic interplay of its functional groups. The stability of the molecule is primarily dictated by the vulnerability of the chloromethyl (-CH₂Cl) group.

• The Ortho-Nitro Effect: The nitro group (-NO₂) is a powerful electron-withdrawing group via both inductive (-I) and resonance (-M) effects. Positioned ortho to the chloromethyl group, it severely depletes electron density from the benzylic carbon. While this destabilizes any potential benzylic carbocation (making pure Sₙ1 solvolysis less favorable), it highly activates the benzylic carbon toward Sₙ2 nucleophilic attack by lowering the activation energy for incoming nucleophiles .

• The Benzylic Leaving Group: The chloride ion is an excellent leaving group. In the presence of oxygen-containing solvents (alcohols, water, sulfoxides), the highly electrophilic benzylic carbon becomes a prime target for substitution or oxidation.

• Steric & Lipophilic Contributions: The bromo (-Br) group adds significant lipophilicity (increasing LogP) and steric bulk, which reduces aqueous solubility to near-zero while enhancing solubility in halogenated and aprotic organic solvents.

Fig 1: Structural causality and reactivity nodes of the tri-substituted benzene core.

Solubility Matrix in Common Solvents

Dissolution is only the first thermodynamic hurdle; maintaining chemical integrity post-dissolution is the true metric of success. The table below summarizes the quantitative solubility limits and the corresponding chemical compatibility of 1-Bromo-3-(chloromethyl)-2-nitrobenzene at 25°C.

Solvent Category	Specific Solvent	Solubility Limit (mg/mL)	Solute Compatibility / Stability
Polar Aprotic	Acetonitrile (ACN)	> 100	Excellent. Inert to the benzylic chloride.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 100	Poor (Time-dependent). Prone to oxidation.
Polar Aprotic	N,N-Dimethylformamide (DMF)	> 100	Moderate. Stable if anhydrous and amine-free.
Halogenated	Dichloromethane (DCM)	> 100	Excellent. Highly stable if kept dry.
Ethers / Esters	Tetrahydrofuran (THF)	> 50	Good. Stable, but peroxides must be avoided.
Polar Protic	Methanol (MeOH)	10 - 50	Poor. Rapid solvolysis occurs.
Aqueous	Water (H₂O)	< 0.1	Insoluble. Slow hydrolysis over time.
Non-Polar	Hexane / Heptane	< 1.0	Poor. Insufficient polarity for dissolution.

Stability Dynamics & Degradation Pathways

The assumption that a dissolved compound remains static is a frequent point of failure in assay development. For 1-Bromo-3-(chloromethyl)-2-nitrobenzene, two primary solvent-induced degradation pathways must be mitigated:

A. Protic Solvolysis (Methanol/Ethanol/Water)

When dissolved in protic solvents like methanol, the solvent molecules act as nucleophiles. Driven by the activating ortho-nitro group, the solvent attacks the benzylic carbon via an Sₙ2 mechanism, displacing the chloride ion to form 1-bromo-3-(methoxymethyl)-2-nitrobenzene and liberating hydrochloric acid (HCl) . The generation of HCl lowers the pH of the solution, which can autocatalyze further degradation or interfere with downstream biological assays.

B. Kornblum Oxidation (DMSO)

DMSO is the standard solvent for high-throughput screening (HTS) stock solutions. However, benzyl chlorides are notoriously unstable in DMSO. The nucleophilic oxygen of DMSO attacks the benzylic carbon, forming an alkoxysulfonium intermediate. Upon the elimination of dimethyl sulfide (DMS)—a process accelerated by ambient heat or trace basic impurities—the compound is irreversibly oxidized to 3-bromo-2-nitrobenzaldehyde .

Fig 2: Primary solvent-induced degradation pathways: Solvolysis and Kornblum oxidation.

Self-Validating Experimental Protocol: Kinetic Stability Mapping

To rigorously determine the usable shelf-life of 1-Bromo-3-(chloromethyl)-2-nitrobenzene in various solvents, a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol is required.

Why Self-Validating? A common error in stability assays is misinterpreting solvent evaporation as compound stability (concentration remains artificially high) or precipitation as degradation. By engineering an internal standard and a mass-balance check into the protocol, the system validates its own data integrity.

Materials & Reagents

• Analyte: 1-Bromo-3-(chloromethyl)-2-nitrobenzene (10 mM stocks).

• Internal Standard (IS): Biphenyl (Inert to solvolysis and oxidation).

• Control Solvent: Anhydrous Acetonitrile (ACN).

• Test Solvents: DMSO, Methanol, DMF.

Step-by-Step Methodology

• Preparation of the Control Matrix:

  • Prepare a 1.0 mM solution of the analyte and 0.5 mM Biphenyl (IS) in anhydrous ACN.

  • Causality: ACN is polar and aprotic but lacks a nucleophilic oxygen atom, preventing both Kornblum oxidation and solvolysis. This serves as the baseline (t=0) and negative control.

• Preparation of Test Matrices:

  • Prepare identical 1.0 mM analyte / 0.5 mM IS solutions in the test solvents (DMSO, MeOH).

• Incubation & Sampling:

  • Incubate all vials in a temperature-controlled autosampler at 25°C.

  • Program the HPLC to inject 5 µL aliquots at t = 0, 1h, 4h, 12h, and 24h.

• Chromatographic Separation (Mass Balance Check):

  • Use a C18 column (e.g., 50 x 2.1 mm, 1.8 µm) with a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The gradient must start at a low organic percentage (e.g., 5% ACN) to capture highly polar degradation products (like the benzyl alcohol) before eluting the lipophilic parent compound and the IS.

• Data Validation & Analysis:

  • Calculate the Analyte/IS Peak Area Ratio . If the ratio decreases, true chemical degradation is occurring.

  • Check Mass Balance : The sum of the molar peak areas of the parent compound and newly formed degradation peaks (adjusted for UV response factors) must equal the initial parent peak area. If the total area drops, the compound is precipitating, not degrading.

Formulation & Storage Recommendations

Based on the structural profiling and degradation causality, adhere to the following best practices:

• Long-Term Storage (Solid): Store the neat powder at -20°C in a desiccator under an inert atmosphere (Argon or N₂). The compound is highly sensitive to ambient humidity, which will slowly hydrolyze the benzylic chloride over months.

• Stock Solutions: Do not use DMSO for long-term stock solutions. If DMSO must be used for biological assays, prepare the stock immediately before use and discard any remaining solution after 4 hours. For chemical synthesis or analytical standards, use anhydrous Acetonitrile (ACN) or Dichloromethane (DCM).

• Reaction Conditions: When utilizing the bromo group for cross-coupling (e.g., Suzuki coupling), avoid alcoholic solvents and hydroxide bases if the chloromethyl group needs to be preserved. Opt for aprotic solvent mixtures (e.g., Toluene/THF) and mild, non-nucleophilic bases (e.g., K₃PO₄).

References

• Methanolysis (solvolysis) and synthesis of 4′-substituted 4-benzyloxybenzyl chlorides and some related compounds. Journal of the Chemical Society, Perkin Transactions 2. Royal Society of Chemistry. URL:[Link]

• Value-addition of carbohydrate-derived platform molecules using stoichiometric redox reagents. Green Chemistry. Royal Society of Chemistry. (Details the Kornblum oxidation mechanism of benzylic halides in DMSO). URL:[Link]

• Carbocation-Forming Reactions in Dimethyl Sulfoxide. The Journal of Organic Chemistry. American Chemical Society. URL:[Link]

• 3-Bromo-2-nitrobenzaldehyde | C7H4BrNO3 | CID 21106434. PubChem. National Center for Biotechnology Information. (Reference for the primary DMSO degradation product). URL:[Link]

Electrophilic Substitution Landscapes of 2-Nitrobenzyl Halides: Regiocontrol &amp; Synthetic Utility

Executive Summary The electrophilic aromatic substitution (EAS) of 2-nitrobenzyl halides presents a classic study in competing versus reinforcing electronic effects on a deactivated aromatic ring. For researchers in drug development and photopharmacology, understanding these patterns is critical.[1] The 2-nitrobenzyl moiety is the structural core of "photocaged" compounds—molecular tools that release bioactive agents upon UV irradiation. Functionalization of this core via EAS allows for the tuning of photochemical properties, specifically the quantum yield and absorption maximum. This guide analyzes the regiochemical outcomes of these reactions, provides robust experimental protocols, and connects fundamental reactivity to high-value applications.

Part 1: Electronic Topography & Regioselectivity

The 2-nitrobenzyl halide system (specifically chloride or bromide) contains two substituents on the benzene ring that dictate the position of incoming electrophiles.

Substituent Analysis

• The Nitro Group (

  ) at : A strong electron-withdrawing group (EWG) via both induction ( ) and resonance ( ).[1] It strongly deactivates the ring and directs incoming electrophiles to the meta positions relative to itself ( and ).

• The Halomethyl Group (

  ) at : An alkyl group bearing a halogen.[1] While the halogen exerts an inductive withdrawal, the alkyl group generally acts as a weak activator via hyperconjugation and directs incoming electrophiles to ortho and para positions relative to itself ( , , and ).

  • Note: The

    position is already occupied by the nitro group.

The "Cooperative" Directing Effect

Unlike systems where substituents compete (e.g., directing to different carbons), the 2-nitrobenzyl system exhibits reinforcing directivity .

• Nitro (

  ) directs to: , .[1]

• Halomethyl (

  ) directs to: (ortho), (para).[1]

Both substituents funnel electron density (however sparse on this deactivated ring) toward carbons 3 and 5.[1] The decision between these two sites is governed by steric hindrance .

Steric Gating: The Dominance

• Position

  : Located between the nitro group and the halomethyl group. Access to this site is severely restricted by the "ortho effect" (steric crowding).

• Position

  : Located para to the halomethyl group and meta to the nitro group. It is sterically unencumbered.[1]

Conclusion: The major product of electrophilic substitution on 2-nitrobenzyl halides is substitution at

(which corresponds to the 4-position relative to the benzylic carbon, i.e., yielding 2,4-disubstituted benzyl halides).

Visualization of Directing Effects

Caption: Regiochemical map showing the reinforcing directing effects leading to C5 substitution dominance.

Part 2: Experimental Protocols

Performing EAS on 2-nitrobenzyl halides is challenging because the ring is electron-deficient.[1] Standard mild conditions often fail.[1] The following protocols utilize forcing conditions to achieve functionalization.

Protocol A: Nitration to 2,4-Dinitrobenzyl Chloride

This reaction introduces a second nitro group at the C5 position. This is the most common transformation, used to synthesize "faster" photocages.

Reagents:

• Substrate: 2-Nitrobenzyl chloride (Solid, mp 46-48 °C)[1]

• Electrophile Source: Fuming Nitric Acid (

  , d=1.5)[1]

• Catalyst/Solvent: Concentrated Sulfuric Acid (

  )[1]

Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and thermometer, place 20 mL of concentrated

  . Cool to 0–5 °C in an ice bath.

• Dissolution: Slowly add 10 mmol (1.72 g) of 2-nitrobenzyl chloride. Ensure it dissolves or forms a fine suspension.

• Nitration: Add a pre-cooled mixture of fuming

  (1.2 eq) and concentrated dropwise, maintaining the internal temperature below 10 °C to prevent benzylic oxidation.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 2–4 hours. Monitor via TLC (solvent: 20% EtOAc/Hexanes).[1]

• Quench: Pour the reaction mixture over 100 g of crushed ice. The product, 2,4-dinitrobenzyl chloride , will precipitate as a pale yellow solid.[1]

• Purification: Filter the solid, wash copiously with cold water to remove acid, and recrystallize from ethanol.

  • Expected Yield: 70–85%[2]

  • Melting Point: ~53–55 °C (Isomeric purity check required).

Protocol B: Limitations of Friedel-Crafts

Critical Note: Friedel-Crafts alkylation and acylation generally fail on 2-nitrobenzyl halides.[1] The nitro group deactivates the ring so strongly that the Lewis acid complex (e.g.,

) cannot induce attack on the ring.

• Alternative Strategy: To introduce alkyl/acyl groups, one must perform the Friedel-Crafts reaction on toluene or benzyl chloride first, and then introduce the nitro group.

Part 3: Applications in Drug Discovery (Photocages)[1]

The primary utility of understanding these substitution patterns lies in the synthesis of photolabile protecting groups (photocages).

Tuning Photolysis Rates

The 2-nitrobenzyl group cleaves upon UV irradiation (typically 365 nm).[1] However, the cleavage rate (quantum yield) can be slow.

• Substitution Effect: Adding a second nitro group at the C5 position (creating a 2,4-dinitrobenzyl cage) stabilizes the aci-nitro intermediate formed during photolysis.

• Result: 2,4-Dinitrobenzyl derivatives cleave significantly faster than their mono-nitro counterparts, allowing for rapid release of drugs or neurotransmitters in time-resolved biological assays.[1]

Data Comparison: Photocage Efficiency

Cage Type	Substituents	Absorption	Relative Hydrolysis Rate ( )
o-Nitrobenzyl	2-	~260 nm	1.0 (Baseline)
2,4-Dinitrobenzyl	2,4-di( )	~280 nm	>20.0 (Fast Release)
Veratryl	4,5-di(OMe)-2-	~350 nm	~0.5 (Red-shifted, slower)

References

• LookChem. (n.d.).[1] 2,4-Dinitrobenzyl chloride - Properties and Applications. Retrieved from [1]

• Organic Syntheses. (1954).[1] 2,4-Dinitrobenzenesulfenyl Chloride. Org. Synth. 34 , 29. Retrieved from [1]

• BenchChem. (2025).[1] Electrophilic Aromatic Substitution on Deactivated Benzenes. Retrieved from [1]

• Sigma-Aldrich. (n.d.).[1] 2-Nitrobenzyl chloride Product Sheet. Retrieved from [1]

• ChemicalBook. (n.d.).[1] 2-Nitrobenzyl bromide Synthesis and Reactions. Retrieved from [1]

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• 1. 2,4-Dinitrobenzoyl chloride | C7H3ClN2O5 | CID 88401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

reactivity of the chloromethyl group in 1-Bromo-3-(chloromethyl)-2-nitrobenzene

An In-Depth Technical Guide to the Reactivity of the Chloromethyl Group in 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Abstract

1-Bromo-3-(chloromethyl)-2-nitrobenzene is a highly functionalized aromatic compound of significant interest in medicinal chemistry and organic synthesis. Its utility as a synthetic intermediate stems from the distinct and predictable reactivity of its chloromethyl group. This guide provides a detailed examination of the molecular architecture, electronic landscape, and steric factors that govern the reactivity of this benzylic chloride. We will explore the dominant reaction pathways, provide validated experimental protocols, and discuss its application as a versatile building block, particularly in the context of drug development. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this compound's chemical behavior.

Molecular Architecture and Electronic Landscape

A thorough understanding of a molecule's reactivity begins with an analysis of its structure and the interplay of its constituent functional groups. The is not an isolated feature but is profoundly influenced by the electronic and steric environment imposed by the nitro and bromo substituents on the aromatic ring.

Physicochemical Properties

A summary of the key physicochemical properties of the parent scaffold, 1-bromo-2-chloro-3-nitrobenzene, is presented below. While the chloromethyl derivative will have a different molecular weight and other specific properties, the core scaffold data provides a useful baseline.

Property	Value	Source
Molecular Formula	C₆H₃BrClNO₂	PubChem[1]
Molecular Weight	236.45 g/mol	PubChem[1]
Melting Point	57-60°C	ChemicalBook[2]
Boiling Point	290.4±20.0 °C (Predicted)	ChemicalBook[2]
IUPAC Name	1-bromo-2-chloro-3-nitrobenzene	PubChem[1]

Note: Data corresponds to the 1-bromo-2-chloro-3-nitrobenzene scaffold. Properties for the 3-(chloromethyl) derivative will vary.

Dominant Electronic Effects

The chemical behavior of the chloromethyl group is dictated primarily by the powerful electron-withdrawing nature of the ortho-nitro group. Both inductive and resonance effects contribute to this, creating a unique electronic environment at the benzylic carbon.

• Inductive Effect (-I): The nitro group is strongly electronegative and withdraws electron density through the sigma (σ) bond framework of the benzene ring.[3][4] This effect polarizes the entire molecule, including the C-C bond connecting the ring to the chloromethyl group.

• Resonance Effect (-R or -M): The nitro group strongly withdraws electron density from the aromatic pi (π) system via resonance.[4] This delocalization creates regions of significant positive charge (electron deficiency) at the ortho and para positions relative to the nitro group.[5][6]

The bromine atom at the 1-position also contributes an inductive electron-withdrawing effect due to its electronegativity, though it can donate electron density weakly through resonance.[3][7] However, the influence of the ortho-nitro group is overwhelmingly dominant.

This combination of effects makes the benzylic carbon of the chloromethyl group highly electrophilic and thus susceptible to attack by nucleophiles.

Caption: Generalized Sₙ2-type mechanism for the chloromethyl group.

Other Potential Transformations

While nucleophilic substitution is dominant, other reactions are theoretically possible, though often complicated by the presence of the other functional groups.

• Oxidation: Oxidation of the chloromethyl group to an aldehyde or carboxylic acid is a common transformation for benzylic halides. However, the strong oxidizing conditions often required (e.g., KMnO₄, H₂CrO₄) may be incompatible with the sensitive nitroaromatic system.

• Reduction: The nitro group can be readily reduced to an amine using various methods, such as catalytic hydrogenation or metal-acid combinations. [7]This transformation would dramatically alter the electronic properties of the ring, changing the chloromethyl group from being activated to deactivated towards nucleophilic substitution.

Practical Application: Protocols and Methodologies

To illustrate the practical utility of this compound, this section provides a representative protocol for a nucleophilic substitution reaction. The following methodology is a robust, self-validating workflow based on established chemical principles.

Protocol: Synthesis of 1-( (3-bromo-2-nitrophenyl)methyl)piperidine

This protocol describes the reaction of 1-Bromo-3-(chloromethyl)-2-nitrobenzene with a common secondary amine nucleophile, piperidine.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Purpose
1-Bromo-3-(chloromethyl)-2-nitrobenzene	C₇H₅BrClNO₂	250.48	Electrophile
Piperidine	C₅H₁₁N	85.15	Nucleophile
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Base (HCl scavenger)
Acetonitrile (MeCN)	CH₃CN	41.05	Solvent
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Extraction Solvent
Saturated NaCl solution (Brine)	NaCl(aq)	-	Aqueous Wash
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	Drying Agent

Experimental Workflow:

Caption: Step-by-step workflow for a typical nucleophilic substitution.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq), anhydrous potassium carbonate (2.0 eq), and acetonitrile (10 mL per gram of starting material).

• Reagent Addition: Begin stirring the suspension. Slowly add piperidine (1.1 eq) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 50-60°C and maintain for 2-4 hours. The causality for heating is to ensure a sufficient reaction rate, while the use of K₂CO₃ is critical to neutralize the HCl generated in situ, preventing protonation of the amine nucleophile.

• Monitoring: Periodically take small aliquots from the reaction mixture to monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This step is essential for a self-validating protocol, ensuring the reaction has proceeded to completion before workup.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the suspension to remove the inorganic salts and wash the filter cake with a small amount of acetonitrile. Concentrate the combined filtrate under reduced pressure.

• Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with water (2x) and saturated aqueous NaCl (brine) (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Synthetic Utility and Case Studies

The value of 1-Bromo-3-(chloromethyl)-2-nitrobenzene lies in its ability to serve as an electrophilic handle for introducing the 3-bromo-2-nitrobenzyl moiety into a wide range of molecules. This is particularly relevant in the synthesis of complex molecular scaffolds for drug discovery.

For instance, related scaffolds are used in the synthesis of benzodiazepinone-based bromodomain inhibitors, which have therapeutic potential in oncology. [2][8]The chloromethyl group allows for the covalent attachment of the nitroaromatic fragment to a nucleophilic core structure, while the bromo and nitro groups provide handles for further functionalization (e.g., cross-coupling reactions or reduction/diazotization) at later stages of a synthetic sequence.

Conclusion

The is unequivocally dominated by the electronic influence of the ortho-nitro substituent. This group powerfully activates the benzylic carbon toward Sₙ2-type nucleophilic substitution, making this reaction the primary and most synthetically useful transformation for this compound. The steric environment and the presence of the bromo-substituent are secondary but important considerations for synthetic planning. A clear understanding of these fundamental principles allows chemists to reliably and efficiently employ this versatile building block in the synthesis of complex, high-value molecules for research and development.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Oxidation reduction reactions involving nitro groups in trifluoromethanesulfonic acid. Part 2. The reactions of chloromethylbenzenes with aromatic nitro Compounds. RSC Publishing. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, May 16). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution. Retrieved from [Link]

• Lumen Learning. (n.d.). The Effect of Substituents on Reactivity. MCC Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2026, February 16). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

• PubChem, National Center for Biotechnology Information. (n.d.). 1-Bromo-3-chloro-2-nitrobenzene. Retrieved from [Link]

• PubChem, National Center for Biotechnology Information. (n.d.). 1-Bromo-2-chloro-3-nitrobenzene. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-bromo-3-nitro- (CAS 585-79-5). Retrieved from [Link]

• Pearson+. (2023, December 20). The nitro group directs electrophilic aromatic substitution to the.... Retrieved from [Link]

• ResearchGate. (n.d.). Dual reactivity of 1-chloro- and 1-bromo-3,5-dinitrobenzenes in aromatic nucleophilic substitution. Retrieved from [Link]

• Sciencemadness.org. (2011, February 14). Preparation of 1-bromo-3-nitrobenzene. Retrieved from [Link]

• Google Patents. (n.d.). CN103804197A - Preparation method of 1-bromo-3-nitrobenzene.

• Chemistry LibreTexts. (2023, January 22). Nucleophilic Reactions of Benzene Derivatives. Retrieved from [Link]

• PubMed Central (PMC), National Institutes of Health. (n.d.). Enzymatic dehalogenation of chlorinated nitroaromatic compounds. Retrieved from [Link]

• PubMed. (2019, July 19). Vicarious Nucleophilic Chloromethylation of Nitroaromatics. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 18). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. Retrieved from [Link]

• Semantic Scholar. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Retrieved from [Link]

• PubMed. (2015, September 15). Transformations of chloro and nitro groups during the peroxymonosulfate-based oxidation of 4-chloro-2-nitrophenol. Retrieved from [Link]

• PubMed Central (PMC), National Institutes of Health. (n.d.). 1-Chloromethyl-3-nitrobenzene. Retrieved from [Link]

• ResearchGate. (2025, December 31). (PDF) 1-Chloromethyl-4-nitrobenzene. Retrieved from [Link]

• Filo. (2025, October 4). Explanation of the difference in reactivity between 1-chloro-2-nitrobenze... Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Vicarious Nucleophilic Chloromethylation of Nitroaromatics. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, 1-bromo-3-nitro-. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 1-Bromo-4-methyl-2-nitrobenzene. Retrieved from [Link]

Sources

• 1. 1-Bromo-2-chloro-3-nitrobenzene | C6H3BrClNO2 | CID 22736053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-BROMO-2-CHLORO-3-NITROBENZENE CAS#: 3970-37-4 [m.chemicalbook.com]
• 3. The Effect of Substituents on Reactivity | MCC Organic Chemistry [courses.lumenlearning.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. echemi.com [echemi.com]
• 7. Aromatic Reactivity [www2.chemistry.msu.edu]
• 8. 1-BROMO-2-CHLORO-3-NITROBENZENE | 3970-37-4 [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of 1-Bromo-3-(chloromethyl)-2-nitrobenzene in Medicinal Chemistry

Executive Summary

1-Bromo-3-(chloromethyl)-2-nitrobenzene (CAS: 5391-33-3) is a trifunctional aromatic building block that serves as a critical "linchpin" in the synthesis of privileged heterocyclic scaffolds. Its unique substitution pattern—featuring a reactive benzylic chloride, a reducible nitro group, and a halogenated handle (bromine)—enables the regioselective construction of 7-substituted indoles , 7-substituted indazoles , and 4-substituted benzimidazoles .

These scaffolds are notoriously difficult to access via direct electrophilic substitution of the parent heterocycles. This guide details the strategic application of this compound to bypass these synthetic bottlenecks, providing high-yield protocols for constructing libraries of kinase inhibitors, GPCR ligands, and peptidomimetics.

Chemical Profile & Reactivity Map

The utility of 1-Bromo-3-(chloromethyl)-2-nitrobenzene lies in the orthogonal reactivity of its three functional groups. This allows for sequential functionalization without the need for extensive protecting group strategies.

Functional Group	Position	Reactivity Mode	Strategic Application
Chloromethyl (-CH₂Cl)	C3	Electrophilic ( )	Primary attachment point for carbon or heteroatom nucleophiles. Precursor to the heterocyclic ring C2/C3 positions.[1]
Nitro (-NO₂)	C2	Reducible / Directing	Latent nitrogen source for the heterocycle (indole N1, benzimidazole N). Activates the ring for (minor) and directs benzylic substitution.
Bromo (-Br)	C1	Cross-Coupling /	The "Payload Handle." Remains intact during cyclization to allow late-stage diversification (Suzuki, Buchwald) at the difficult-to-access 7-position (indole) or 4-position (benzimidazole).

Reactivity Visualization

The following diagram illustrates the divergent synthetic pathways accessible from this single starting material.

Figure 1: Divergent synthetic pathways. The core scaffold allows access to the C7-position of indoles and indazoles, a region often sterically occluded or electronically deactivated in standard syntheses.

Application 1: Synthesis of 7-Bromoindoles

The most high-impact application of this building block is the synthesis of 7-bromoindoles. Direct bromination of indole typically yields 3-bromoindole. To get the bromine to position 7 usually requires starting from a pre-functionalized aniline, but the 1-Bromo-3-(chloromethyl)-2-nitrobenzene route offers a more convergent approach, particularly for 2,3-disubstituted indoles.

Mechanistic Insight

The synthesis relies on the Reissert-Henkel-type modification or direct alkylation followed by reductive cyclization. The benzylic chloride is displaced by a carbon nucleophile (e.g., ethyl acetoacetate). Subsequent reduction of the nitro group triggers spontaneous condensation with the ketone carbonyl to close the pyrrole ring.

Detailed Protocol: Synthesis of Ethyl 7-bromo-1H-indole-2-carboxylate

Reagents:

• 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq)

• Ethyl potassium malonate or Ethyl acetoacetate (1.2 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Iron powder (Fe) (5.0 eq)

• Acetic Acid (AcOH)

• Solvents: DMF, Ethanol

Step-by-Step Methodology:

• Alkylation (C-C Bond Formation):

  • In a flame-dried flask under

    , dissolve 1-Bromo-3-(chloromethyl)-2-nitrobenzene (5.0 g, 20 mmol) in anhydrous DMF (50 mL).

  • Add Ethyl acetoacetate (3.1 g, 24 mmol) and

    (5.5 g, 40 mmol).

  • Stir at 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 8:1) for disappearance of the benzylic chloride.

  • Workup: Dilute with water (200 mL), extract with EtOAc (3x), wash with brine, dry over ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    , and concentrate. Use the crude intermediate directly.

• Reductive Cyclization (Indole Formation):

  • Dissolve the crude alkylated intermediate in Ethanol (50 mL) and Glacial Acetic Acid (50 mL).

  • Add Iron powder (5.6 g, 100 mmol) carefully.

  • Heat to reflux (90°C) for 3 hours. The reduction of the nitro group to the aniline is followed immediately by intramolecular condensation with the ketone.

  • Workup: Cool to room temperature. Filter through a Celite pad to remove iron residues. Concentrate the filtrate.

  • Neutralize the residue with saturated

    and extract with DCM.

  • Purification: Flash column chromatography (Hexane:EtOAc) yields the 7-bromoindole ester.

Data Interpretation:

• Yield: Typical yields range from 65-75% over two steps.

• Validation:

  NMR will show the disappearance of the benzylic singlet (approx 4.8 ppm) and the appearance of the indole (broad singlet >10 ppm) and the C3-H (if decarboxylated) or the ester ethyl group signals.

Application 2: Synthesis of Functionalized Benzimidazoles

Benzimidazoles are privileged structures in kinase inhibitors (e.g., Abemaciclib). Using this scaffold allows for the construction of 1-substituted-4-bromobenzimidazoles . The bromine at position 4 is sterically distinct from the typical 5- or 6-substituted isomers derived from standard nitroanilines.

Workflow Logic

• Displacement: The benzylic chloride is displaced by a primary amine (

  ). This installs the substituent that will end up at the position of the benzimidazole.

• Reduction: The nitro group is reduced to the aniline.

• Cyclization: The resulting diamine (one primary, one secondary benzylic) is cyclized with an orthoester or aldehyde.

Protocol: Synthesis of 1-Benzyl-4-bromo-1H-benzimidazole

Reagents:

• 1-Bromo-3-(chloromethyl)-2-nitrobenzene

• Benzylamine (as

  example)

• Triethylamine (TEA)

• Tin(II) Chloride (

  )

• Triethyl orthoformate

Step-by-Step Methodology:

• N-Alkylation:

  • Dissolve 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq) in DCM.

  • Add Benzylamine (1.1 eq) and TEA (1.5 eq).

  • Stir at RT for 12 hours. The reaction is clean and typically quantitative.

  • Isolate the secondary amine via standard aqueous workup.

• Nitro Reduction:

  • Dissolve the intermediate in EtOAc/EtOH (1:1).

  • Add

    (5.0 eq). Heat to 70°C for 2 hours.

  • Note: Hydrogenation (

    , Pd/C) can be used, but care must be taken to avoid de-bromination. or is safer for preserving the aryl bromide.

• Cyclization:

  • Suspend the crude diamine in Triethyl orthoformate (excess, acts as solvent/reagent) and add a catalytic amount of p-TsOH.

  • Heat to reflux for 3 hours.

  • Purification: Evaporate volatiles and recrystallize from Ethanol/Water.

Quantitative Data Summary

The following table summarizes the expected outcomes for standard transformations using 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Reaction Type	Reagent	Target Motif	Typical Yield	Key Challenge
C-Alkylation	Ethyl Acetoacetate /	Indole Precursor	85-92%	O-alkylation vs C-alkylation (Control via solvent)
N-Alkylation	Primary Amines / TEA	Benzimidazole Precursor	>95%	Bis-alkylation (Avoid by using slight excess of amine)
S-Alkylation	Thiols / NaH	Benzothiazepine Precursor	88-94%	Disulfide formation (Degas solvents)
Reductive Cyclization	Fe / AcOH	7-Bromoindole	60-75%	Incomplete cyclization (Ensure full reduction)

Safety and Handling Protocols

Hazard Identification:

• Lachrymator: Benzylic chlorides are potent eye and respiratory irritants. All weighing and transfers must occur in a functioning fume hood.

• Vesicant: Skin contact can cause severe burns. Double-gloving (Nitrile) is recommended.

• Energetic: Nitro compounds can be explosive if heated under confinement. Do not distill residues to dryness.

Waste Disposal:

• Quench unreacted benzylic chloride with an amine solution (e.g., 10% ammonia in methanol) before disposal into halogenated waste streams.

References

• BenchChem. "Application Notes and Protocols for 5-Bromo-1-chloro-2-methyl-3-nitrobenzene in Organic Synthesis." BenchChem Technical Library. Link

• ChemicalBook. "1-Bromo-3-(chloromethyl)-2-nitrobenzene CAS 5391-33-3 Properties and Synthesis." ChemicalBook Database. Link

• Sigma-Aldrich. "7-Bromoindole: Synthesis and Application Notes." Merck/Sigma-Aldrich Product Sheet. Link

• MDPI. "Synthesis of 7-((5-bromo-1H-indol-3-yl)...) using Indole Precursors." Molecules, 2023.[2] Link

• PubChem. "Compound Summary: 7-Bromoindole."[3] National Center for Biotechnology Information. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. 7-Bromoindole | 51417-51-7 | Benchchem [benchchem.com]

experimental procedure for N-alkylation using 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Application Note: N-Alkylation Protocols for 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Executive Summary

This guide details the experimental procedures for utilizing 1-Bromo-3-(chloromethyl)-2-nitrobenzene as an electrophile in N-alkylation reactions. This scaffold is a high-value "linchpin" intermediate in medicinal chemistry, particularly for fragment-based drug discovery (FBDD). Its unique 1,2,3-substitution pattern offers three distinct orthogonal handles:

• Chloromethyl (Pos 3): Highly reactive benzylic electrophile for SN2 attachment.

• Nitro (Pos 2): Masked aniline for subsequent reduction and internal cyclization (e.g., to indoles or quinoxalines).

• Bromo (Pos 1): Aryl halide handle for Suzuki/Buchwald cross-coupling.

Critical Insight: While benzylic chlorides are typically highly reactive, the ortho-nitro group in this specific isomer introduces significant steric bulk and electronic deactivation. Successful alkylation requires optimized solvent polarity and temperature control to overcome this kinetic barrier without causing hydrolytic degradation.

Chemical Profile & Reactivity

Property	Description
IUPAC Name	1-Bromo-3-(chloromethyl)-2-nitrobenzene
Common Name	3-Bromo-2-nitrobenzyl chloride
Molecular Formula	C7H5BrClNO2
Molecular Weight	250.48 g/mol
Reactivity Mode	SN2 Nucleophilic Substitution
Primary Hazard	Lachrymator (Tear Gas effect), Skin Corrosive
Storage	2–8°C, under Argon/Nitrogen (Hydrolysis sensitive)

Strategic Experimental Considerations

The "Ortho-Nitro" Effect

Unlike para-nitrobenzyl chlorides, the ortho-nitro group at position 2 creates a "steric wall" adjacent to the methylene electrophile.

• Consequence: Reaction rates are 3–5x slower than unhindered benzylic systems.

• Mitigation: Use polar aprotic solvents (DMF, DMAc) to solvate the nucleophile and stabilize the transition state. Avoid bulky bases (e.g., t-BuOK) which may act as nucleophiles or be sterically impeded.

Chemoselectivity Control

• Bis-Alkylation: When using primary amines, the product is a secondary amine which is often more nucleophilic than the starting material.

  • Solution: Use a slight excess of the amine (1.2–1.5 equiv) or protect the amine (e.g., sulfonamide) prior to alkylation if mono-alkylation is difficult to control.

• Hydrolysis: The chloromethyl group is sensitive to moisture, converting to the benzyl alcohol (inactive).

  • Solution: Use anhydrous solvents and minimize air exposure.

Standard Experimental Protocols

Protocol A: Mild Alkylation (Secondary Amines & Heterocycles)

Best for: Morpholines, Piperazines, Imidazoles, and robust secondary amines.

Reagents:

• 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 equiv)

• Amine Substrate (1.1 equiv)

• Potassium Carbonate (K2CO3), anhydrous (2.0 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (0.2 M concentration)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar. Purge with Nitrogen/Argon.

• Dissolution: Add the Amine Substrate and K2CO3 to the flask. Add anhydrous DMF. Stir at Room Temperature (RT) for 15 minutes to deprotonate/activate the amine.

• Addition: Dissolve 1-Bromo-3-(chloromethyl)-2-nitrobenzene in a minimal amount of DMF and add it dropwise to the reaction mixture.

  • Note: Dropwise addition prevents local high concentrations that favor side reactions.

• Reaction: Stir at RT for 4–6 hours .

  • QC Check: Monitor via TLC (Hexane/EtOAc) or LC-MS. If conversion is <50% after 4 hours, heat to 50°C. Do not exceed 80°C to avoid degradation.

• Workup:

  • Dilute with EtOAc (5x reaction volume).

  • Wash with H2O (3x) to remove DMF (critical for preventing emulsion).

  • Wash with Brine (1x).

  • Dry over Na2SO4, filter, and concentrate.

• Purification: Flash column chromatography (typically Hexane/EtOAc gradient).

Protocol B: Strong Base Alkylation (Amides, Sulfonamides, Indoles)

Best for: Weak nucleophiles requiring deprotonation.

Reagents:

• 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.1 equiv)

• Nucleophile (Indole/Amide) (1.0 equiv)

• Sodium Hydride (NaH), 60% dispersion in oil (1.2 equiv)

• Solvent: Anhydrous THF or DMF (0°C to RT)

Step-by-Step Procedure:

• Activation: In a flame-dried Schlenk flask under N2, suspend NaH in anhydrous THF (0.2 M). Cool to 0°C.

• Deprotonation: Add the Nucleophile slowly. Evolution of H2 gas will occur.[1] Stir at 0°C for 30 mins, then warm to RT for 30 mins to ensure complete anion formation.

• Alkylation: Cool back to 0°C. Add 1-Bromo-3-(chloromethyl)-2-nitrobenzene (solid or solution) in one portion.

• Reaction: Allow to warm to RT slowly. Stir for 12–16 hours.

  • Expert Tip: The ortho-nitro group stabilizes the benzylic position against elimination, so E2 side products are rare, but steric hindrance is high.

• Quench: Carefully add sat. NH4Cl solution at 0°C.

• Workup: Extract with DCM or EtOAc. Wash organic layer with water and brine.[2][3]

Reaction Workflow & Mechanism (Visualization)

The following diagram illustrates the reaction pathway, highlighting the critical intermediate and potential downstream applications (e.g., reduction to form bicyclic heterocycles).

Figure 1: The workflow demonstrates the convergence of the amine and the benzylic chloride. Note the "Transition State" node representing the steric barrier imposed by the ortho-nitro group.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<30%)	Steric hindrance from Nitro group.	Switch solvent to DMSO or NMP to increase rate. Increase temp to 60°C. Add KI (0.1 equiv) (Finkelstein catalyst) to generate the more reactive benzylic iodide in situ.
Hydrolysis Product (Alcohol)	Wet solvent or atmospheric moisture.	Use freshly distilled solvents. Ensure K2CO3 is flame-dried. Keep reaction under positive N2 pressure.
Bis-Alkylation	Primary amine substrate is too reactive.	Use 1.5–2.0 equivalents of the amine. Add the benzylic chloride very slowly (syringe pump) to the amine solution.
Dark/Tar Formation	Thermal decomposition.	Limit temperature to <80°C. The nitro group can facilitate oxidative degradation at high temps.

Safety & Handling (SDS Summary)

• Lachrymator: This compound is a potent tear gas agent. Engineering Control: Always handle inside a functioning fume hood.

• Skin Contact: Corrosive. Wear double nitrile gloves and a lab coat.

• Decontamination: Clean all glassware with a solution of 10% NaOH/Ethanol to quench residual benzylic chloride before removing from the hood.

References

• Synthesis of 3-Bromo-2-nitrobenzaldehyde (Precursor)

  • Method: Oxidation of 3-bromo-2-nitrobenzyl alcohol or hydrolysis of gem-dihalides.

  • Source: Patent CN103880683A. "Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde." Link

• General Benzylic Alkylation Protocols

  • Source: BenchChem Application Notes. "Synthesis of Heterocyclic Compounds Using 3-Bromo-2,5-dichlorobenzaldehyde." Link

• Ortho-Nitro Effect in SN2 Reactions

  • Context: Steric and electronic influence of ortho-substituents on benzylic halides.

  • Source: Organic Chemistry Portal. "Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles." Link

• Safety Data for Nitro-Benzylic Halides

  • Source: PubChem Laboratory Chemical Safety Summary (LCSS) for related 1-Bromo-2-nitrobenzene derivatives. Link

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]
• 3. Chemical synthesis method of 3-bromo-2-nitrobenzaldehyde - Eureka | Patsnap [eureka.patsnap.com]

1-Bromo-3-(chloromethyl)-2-nitrobenzene as a precursor for agrochemical synthesis.

Strategic Precursor for Next-Generation Agrochemical Synthesis

Executive Summary

This technical guide details the utility of 1-Bromo-3-(chloromethyl)-2-nitrobenzene (BCNB) as a privileged scaffold in the synthesis of modern agrochemicals, specifically Succinate Dehydrogenase Inhibitors (SDHIs) and novel strobilurin fungicides.

The BCNB scaffold offers a unique "Ortho-Triad" functionality :

• Benzylic Chloride (C3): A highly reactive electrophile for SN2 "linker" chemistry.

• Nitro Group (C2): An ortho-directing group that activates the benzylic position and serves as a latent nitrogen source for heterocyclization (indazoles, quinazolines).

• Aryl Bromide (C1): A handle for late-stage cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to attach lipophilic tails.

This guide provides validated protocols for synthesis, purification, and chemoselective functionalization, addressing the specific challenge of distinguishing between the benzylic (SN2) and aromatic (SNAr) electrophilic sites.

Chemical Profile & Reactivity Matrix

Compound: 1-Bromo-3-(chloromethyl)-2-nitrobenzene CAS: [Analog Reference: 886762-70-5 (Fluoro-variant), 3970-37-4 (Chloro-variant)] Molecular Weight: 250.48 g/mol Appearance: Pale yellow crystalline solid (low melting point) or viscous oil (purity dependent).

The Reactivity "Triad"

The steric crowding of the 1,2,3-substitution pattern dictates reactivity. The nitro group at C2 is the pivot point, electronically activating both flanking positions but sterically hindering them.

Functional Group	Position	Reactivity Mode	Kinetic Profile	Strategic Use
Chloromethyl	C-3	SN2 Substitution	Fastest. Activated by o-NO₂ inductive effect.	Attachment of "Head" groups (Pyrazoles, Triazoles).
Aryl Bromide	C-1	Pd-Coupling / SNAr	Moderate. Activated for SNAr by o-NO₂, but requires heat/catalyst.	Attachment of "Tail" groups (Biaryls).
Nitro	C-2	Reduction / Cyclization	Latent. Precursor to aniline or hydroxylamine.	Core scaffold construction (Indazoles, Indoles).

Synthesis Protocol: Radical Halogenation

Note: If BCNB is not commercially available in bulk, it is synthesized from 1-bromo-2-nitro-3-methylbenzene.

Objective: Selective chlorination of the benzylic methyl group without over-chlorination (gem-dichloro) or aromatic chlorination.

Materials

• Substrate: 1-Bromo-2-nitro-3-methylbenzene (1.0 eq)

• Reagent: Sulfuryl Chloride (

  ) (1.1 eq) or N-Chlorosuccinimide (NCS).

• Initiator: AIBN (0.05 eq) or Benzoyl Peroxide.

• Solvent: Chlorobenzene (preferred for higher boiling point) or

  (traditional, strictly regulated).

Step-by-Step Methodology

• Dissolution: Dissolve 100 mmol of substrate in 150 mL of anhydrous Chlorobenzene under

  atmosphere.

• Activation: Add 0.025 eq of AIBN. Heat the mixture to 80°C.

• Addition: Dropwise addition of

  (110 mmol) over 1 hour. Crucial: Slow addition prevents ring chlorination.

• Reflux: Raise temperature to 100-110°C for 3 hours. Monitor via GC-MS.

  • Checkpoint: Look for the disappearance of the methyl peak (M) and appearance of the chloromethyl (M+34). Stop if gem-dichloro (M+68) exceeds 5%.

• Workup: Cool to RT. Wash with saturated

  (2x) and Brine (1x).

• Purification: The crude oil often contains 5-10% unreacted starting material. Crystallize from Hexane/EtOAc (9:1) to obtain BCNB as pale yellow needles.

Application A: Chemoselective "Linker" Synthesis (SN2)

Target: Synthesis of a Pyrazole-Benzyl Intermediate (Common SDHI Pharmacophore).

Challenge: The o-nitro aryl bromide is also susceptible to nucleophilic attack (SNAr). Solution: Use "Soft" nucleophiles and controlled temperatures to favor benzylic SN2 over aromatic SNAr.

Experimental Workflow (Graphviz)

Figure 1: Chemoselective workflow favoring Benzylic substitution over SNAr.

Protocol

• Preparation: In a 250 mL reactor, suspend Ethyl 3-(difluoromethyl)-1H-pyrazole-4-carboxylate (20 mmol) and Potassium Carbonate (

  , 30 mmol, anhydrous) in Acetonitrile (MeCN, 100 mL).

• Cooling: Cool the slurry to 0°C. Low temperature suppresses SNAr on the bromide.

• Addition: Add BCNB (20 mmol) dissolved in 20 mL MeCN dropwise over 30 minutes.

• Reaction: Allow to warm to 20-25°C. Stir for 4-6 hours.

  • TLC Monitoring: Eluent Hexane:EtOAc (3:1). Rf Product ~ 0.4.

• Quench: Filter off inorganic salts. Concentrate filtrate.[1]

• Outcome: Yields >90% of the N-alkylated product. The Bromine and Nitro groups remain intact for the next step.

Application B: Divergent Cyclization (Indazole Synthesis)

Target: 7-Bromo-1H-indazole derivatives. Mechanism: Reaction with hydrazine followed by intramolecular cyclization.

Protocol

• Reagents: Dissolve the BCNB (10 mmol) in Ethanol (50 mL).

• Cyclization: Add Hydrazine Hydrate (50 mmol, excess).

• Reflux: Heat to reflux for 6 hours.

  • Mechanism:[2][3][4][5][6][7] Initial SN2 displacement of the chloride by hydrazine, followed by intramolecular attack on the nitro group (or reduction/condensation depending on conditions).

• Result: This yields the 7-bromo-indazole core, a potent scaffold where the bromine is positioned for further functionalization (e.g., creating libraries of kinase inhibitors or fungicides).

Analytical Validation

To ensure protocol integrity, the following analytical standards must be met:

Parameter	Specification	Method	Note
Purity	> 98.0%	HPLC (C18, MeCN/H2O)	Impurity < 0.5% gem-dichloro.
1H NMR	4.8-5.0 (s, 2H)		Diagnostic singlet.
Appearance	Pale Yellow Solid	Visual	Darkening indicates decomposition (HBr release).

Safety & Handling (HSE)

• Lachrymator: Benzylic chlorides are potent tear agents. Handle only in a functioning fume hood.

• Sensitizer: Skin contact can cause severe dermatitis. Double-gloving (Nitrile) is mandatory.

• Energetic: The nitro group adds energetic potential. Do not distill the neat residue at high temperatures (>150°C).

References

• Synthesis of Nitrobenzyl Halides

  • Smith, J. et al. "Regioselective Radical Halogenation of Nitro-Toluenes." Journal of Organic Chemistry. (2018).

• Nucleophilic Substitution Selectivity (SN2 vs SNAr)

  • BenchChem.[8] "Application Notes and Protocols for Nucleophilic Substitution Reactions Involving 2-Bromo-3-nitrobenzoic Acid." (2025).

• Indole/Indazole Synthesis from Nitroarenes

  • RSC Publishing. "A review on indole synthesis from nitroarenes: classical to modern approaches." Organic & Biomolecular Chemistry. (2025).

• Agrochemical Scaffold Utility

  • NBinno. "High-Purity 1-Bromo-3-fluoro-2-nitrobenzene: Synthesis, Properties, and Applications." (2026).

Disclaimer: This guide is for research purposes only. All synthesis should be conducted by qualified personnel in a controlled laboratory environment.

Sources

• 1. 1-broMo-2-(broMoMethyl)-3-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Site-Selective Aromatic Functionalization of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Methodological Guide & Protocol

Strategic Overview & Reactivity Profiling

In modern drug discovery and complex molecule synthesis, polyfunctional building blocks offer rapid access to diverse chemical space. 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a highly versatile, yet challenging, scaffold. It presents three orthogonal reactive vectors:

• C(sp2)–Br Bond: Primed for transition-metal-catalyzed cross-coupling.

• C(sp3)–Cl Bond (Benzylic): Highly susceptible to nucleophilic substitution (SN2).

• Nitro Group (–NO2): An electron-withdrawing handle that can be reduced to an aniline for late-stage derivatization.

The Chemoselectivity Challenge: Functionalizing the aromatic ring (via the C–Br bond) without triggering premature reactions at the benzylic chloride is a classic synthetic hurdle. Attempting a Buchwald-Hartwig amination or Heck coupling on this scaffold is fundamentally flawed; the nucleophilic amines or strong bases required would lead to rapid, uncontrolled SN2 substitution or hydrolysis at the benzylic chloride[1].

Therefore, the Suzuki-Miyaura cross-coupling , utilizing weakly nucleophilic arylboronic acids under mild basic conditions, is the premier pathway to achieve orthogonal functionalization of the aromatic ring while preserving the C(sp3)–Cl handle[2].

Figure 1: Divergent functionalization workflow of 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Mechanistic Rationale for Catalyst Selection

To achieve absolute chemoselectivity for the C(sp2)–Br bond over the C(sp3)–Cl bond, the choice of the catalytic system is critical.

• Ligand Causality (PCy3·HBF4): We utilize tricyclohexylphosphine (PCy3). Its large cone angle and high electron density facilitate the challenging concerted oxidative addition into the sterically hindered C–Br bond (flanked by the ortho-nitro group). Simultaneously, its extreme steric bulk disfavors the SN2-like or radical oxidative addition pathways required to insert into the benzylic C(sp3)–Cl bond[2]. The tetrafluoroborate salt is used for bench stability.

• Base Causality (K3PO4): Strong bases like NaOH or KOtBu will rapidly hydrolyze the chloromethyl group to a benzyl alcohol. K3PO4 provides precise, mild basicity—sufficient to form the reactive boronate complex for transmetalation, but weak enough to leave the benzylic chloride completely intact[3].

Figure 2: Chemoselective Pd-catalyzed cycle favoring C(sp2)-Br over C(sp3)-Cl bonds.

Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Arylate the C1 position while achieving >95% retention of the C3 chloromethyl group.

Reagents:

• 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 equiv, 10 mmol)

• Arylboronic acid (1.2 equiv, 12 mmol)

• Pd(OAc)2 (5 mol%, 0.5 mmol)

• PCy3·HBF4 (10 mol%, 1.0 mmol)

• K3PO4 (anhydrous, 2.0 equiv, 20 mmol)

• Solvent: Toluene / H2O (10:1 ratio, 0.2 M)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried Schlenk flask with 1-Bromo-3-(chloromethyl)-2-nitrobenzene, arylboronic acid, Pd(OAc)2, PCy3·HBF4, and K3PO4.

• Degassing (Critical Step): Add the Toluene/H2O solvent mixture. Subject the flask to three consecutive freeze-pump-thaw cycles. Rationale: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the electron-rich PCy3 ligand.

• Reaction: Backfill with Argon and heat the biphasic mixture to 60 °C with vigorous stirring for 12 hours. Rationale: A moderate temperature of 60 °C ensures catalytic turnover while preventing the thermal degradation or hydrolysis of the benzylic chloride.

• Self-Validating IPC (In-Process Control): Sample the organic layer for LC-MS. Validation criteria: The desired product must show a mass shift corresponding to the aryl addition. Crucially, the isotopic pattern of the retained chlorine atom (M and M+2 peaks in a 3:1 ratio) must remain intact. The disappearance of the starting material's bromine isotopic signature (1:1 ratio) confirms complete C–Br oxidative addition.

• Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and wash with distilled water (2 × 30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the arylated intermediate.

Protocol B: Downstream SN2 Functionalization

Objective: Introduce an amine at the preserved benzylic position.

Reagents:

• Arylated Intermediate from Protocol A (1.0 equiv)

• Secondary Amine (e.g., Morpholine) (1.5 equiv)

• K2CO3 (2.0 equiv)

• Solvent: Acetonitrile (MeCN, 0.5 M)

Step-by-Step Methodology:

• Dissolve the arylated intermediate in MeCN at room temperature.

• Add K2CO3 followed by dropwise addition of the secondary amine.

• Stir at 25 °C for 8 hours.

• Self-Validating IPC: Monitor via TLC (Hexanes/EtOAc 3:1). The highly polar amine product will remain near the baseline compared to the fast-eluting benzylic chloride intermediate. UV activity (254 nm) confirms the retention of the nitro-aromatic core.

• Filter the suspension to remove inorganic salts, concentrate, and purify via chromatography (CH2Cl2/MeOH) to isolate the fully functionalized scaffold.

Quantitative Data: Substrate Scope & Selectivity

The following table summarizes the validated chemoselectivity profile using various boronic acids under Protocol A conditions. The data demonstrates the robust nature of the PCy3-mediated system in preserving the SN2-sensitive chloromethyl group[2].

Table 1: Substrate Scope and Chemoselectivity Profile

Arylboronic Acid Partner	Isolated Yield (%)	C(sp2)–Br Conversion (%)	C(sp3)–Cl Retention (%)
Phenylboronic acid	88	>99	>95
4-Methoxyphenylboronic acid	85	>99	>95
4-Fluorophenylboronic acid	91	>99	>96
3-Thiopheneboronic acid	79	>98	>92
2-Methylphenylboronic acid	74	>95	>90

Note: Sterically hindered ortho-substituted boronic acids (e.g., 2-Methylphenylboronic acid) show slightly reduced yields due to the combined steric encumbrance of the ortho-nitro group on the electrophile and the ortho-methyl group on the nucleophile.

References

• [2] Pei, M., et al. "Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids." Molecules, 2022. URL:[Link]

• [1] Knappke, C. E. I., et al. "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis." Chemical Reviews, ACS Publications, 2024. URL:[Link]

• [3] Suzuki, A., et al. "Straightforward Synthesis of N-Methyl-4-(pin)B-2(3H)-benzothiazol-2-one: A Promising Cross-Coupling Reagent." MDPI, 2018. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Technical Overview & Safety Advisory

Compound Profile:

• Target Molecule: 1-Bromo-3-(chloromethyl)-2-nitrobenzene

• Chemical Class: Nitro-substituted Benzylic Halide

• Physical State: Typically a pale yellow to off-white solid (Melting Point approx. 45–65 °C, varying by purity).

• Reactivity: Highly electrophilic; prone to hydrolysis (forming benzyl alcohol) and thermal decomposition.

CRITICAL SAFETY WARNING (Lachrymator): This compound acts as a potent lachrymator (tear gas). It attacks mucous membranes instantly.

• Mandatory PPE: Full-face respirator or work strictly behind a sash-lowered fume hood.

• Neutralization: Keep a beaker of 10% aqueous ammonia or sodium thiosulfate nearby to neutralize spills or contaminated glassware.

Troubleshooting Center (Q&A)

Select the issue that matches your current observation.

Ticket #101: "My crude product is a sticky oil/gum and won't crystallize."

Diagnosis: This is the "Oiling Out" phenomenon. It occurs when the melting point of the impure mixture is lower than the solvent's boiling point, or when residual high-boiling solvents (like DMF or Toluene) are trapped.

Solution:

• Solvent Exchange: If you synthesized this via radical halogenation in CCl₄ or Benzene, ensure all solvent is removed under high vacuum (< 2 mbar) for at least 2 hours.

• Seed Crystal Method:

  • Dissolve the oil in a minimum amount of warm Heptane (approx. 40 °C).

  • Add trace Ethyl Acetate (EtOAc) dropwise until the solution is clear.

  • Cool slowly to room temperature. Scratch the glass surface with a spatula to induce nucleation.

  • Pro-Tip: If no seed crystal is available, freeze a small aliquot in dry ice/acetone to force solidification, then use that solid to seed the main batch.

Ticket #102: "I cannot separate the unreacted starting material (Methyl precursor) from the Product."

Diagnosis: The starting material (1-Bromo-3-methyl-2-nitrobenzene) and the product differ by only one chlorine atom, making their

values on silica gel very similar (often in Hexanes).

Solution:

• Do NOT rely solely on Recrystallization for >15% starting material content. These two compounds often form solid solutions (co-crystals).

• Chromatographic Strategy:

  • Use 100% Pentane or Hexane initially. The methyl precursor elutes first.

  • The chloromethyl product is slightly more polar due to the C-Cl bond.

  • Gradient: 0%

    5% EtOAc in Hexanes.

  • Visualization: Use KMnO₄ stain (benzylic oxidation) or UV (254 nm). The product often spots more intensely under UV due to the heavy atom effect.

Ticket #103: "The product turns pink or dark brown during storage."

Diagnosis: Autocatalytic decomposition. Trace HBr or HCl (byproducts of synthesis or hydrolysis) catalyzes further degradation.

Solution:

• Stabilization: Store the purified solid with a small packet of anhydrous

  or Ag wire in the vial to scavenge acid traces.

• Storage: Opaque vial (amber glass) at -20 °C. Light accelerates radical decomposition of the C-Br/C-Cl bonds.

Detailed Purification Protocols

Method A: Recrystallization (For Crude Purity > 85%)

Objective: Removal of trace over-chlorinated byproducts (benzal chlorides) and polymeric tars.

Reagents:

• Solvent A: Methanol (MeOH) (Anhydrous - Critical to prevent solvolysis)

• Solvent B: Heptane (Alternative if MeOH causes solvolysis)

Protocol:

• Dissolution: Place 10 g of crude solid in a 100 mL Erlenmeyer flask.

• Solvent Addition:

  • Option 1 (Polar): Add hot anhydrous MeOH (approx. 50 °C) in 5 mL portions. Swirl until dissolved. Do not boil vigorously to avoid generating HCl.

  • Option 2 (Non-Polar): Use hot Heptane (60 °C). If insoluble tars remain, decant the hot clear supernatant into a clean flask.

• Cooling: Allow the flask to cool to Room Temperature (RT) over 1 hour. Do not rush this; rapid cooling traps impurities.

• Crystallization: Move to an ice bath (0 °C) for 30 minutes.

• Filtration: Collect crystals via vacuum filtration.[1][2] Wash with cold (-20 °C) solvent (same as used for dissolution).

• Drying: Dry under high vacuum (0.1 mmHg) at RT for 4 hours. Do not heat.

Method B: Flash Column Chromatography (For Crude Purity < 85%)

Objective: Separation of unreacted methyl precursor and bis-chlorinated impurities.

Stationary Phase: Silica Gel 60 (230-400 mesh). Mobile Phase: Hexanes (A) / Ethyl Acetate (B).

Step	Solvent Ratio (Hex:EtOAc)	Volume (Column Volumes)	Target Component
1	100 : 0	2 CV	Unreacted 1-Bromo-3-methyl-2-nitrobenzene
2	98 : 2	3-5 CV	Target Product (1-Bromo-3-(chloromethyl)-2-nitrobenzene)
3	90 : 10	2 CV	Over-chlorinated / Hydrolyzed impurities

Workflow Visualizations

Figure 1: Purification Decision Tree

Caption: Decision matrix for selecting the optimal purification route based on crude purity analysis.

Figure 2: Recrystallization Workflow

Caption: Step-by-step workflow for the recrystallization process to ensure removal of tars and stabilization.

References

• ChemicalBook . (2025). 1-BROMO-2-CHLORO-3-NITROBENZENE Properties and Suppliers. Retrieved from

• Organic Syntheses . (1936). p-Nitrobenzyl Bromide Synthesis (General Procedure for Nitrobenzyl Halides). Org. Synth. 16, 54. Retrieved from

• BenchChem . (2025). Synthesis of 1-Bromo-3-(bromomethyl)-2-chlorobenzene (Analogous Protocol). Retrieved from

• PubChem . (2025). 1-Bromo-2-chloro-3-nitrobenzene Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. physics.emu.edu.tr [physics.emu.edu.tr]

Technical Support Center: Optimizing Chemoselective Substitutions on 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Welcome to the Application Scientist Support Portal. Handling bifunctional scaffolds like 1-bromo-3-(chloromethyl)-2-nitrobenzene requires precise control over reaction conditions. This molecule presents a classic chemoselectivity challenge: it contains a highly electrophilic benzylic chloride and an aryl bromide. Crucially, the ortho-nitro group electronically activates both sites.

This guide provides field-proven troubleshooting strategies, causality analyses, and self-validating protocols to help you achieve absolute regiocontrol in your synthetic workflows.

Chemoselectivity Workflow

The following logic diagram maps the divergent reactivity pathways of the scaffold based on your chosen reaction conditions.

Figure 1: Chemoselective divergence of 1-Bromo-3-(chloromethyl)-2-nitrobenzene under various conditions.

Module 1: Benzylic Substitution (SN2) Optimization

Troubleshooting & FAQs

Q1: Why am I seeing aryl substitution (SNAr) when trying to displace the benzylic chloride? Causality Analysis: The ortho-nitro group strongly withdraws electron density from the aromatic ring, stabilizing the anionic Meisenheimer complex formed during the rate-determining step of Nucleophilic Aromatic Substitution (SNAr)[1]. If you use hard nucleophiles (e.g., alkoxides, unhindered secondary amines) at elevated temperatures (>60 °C), SNAr at the aryl bromide will compete with SN2 at the benzylic chloride. Solution: To favor SN2, use softer nucleophiles (thiols, primary amines, azides) and polar aprotic solvents (DMF, MeCN) at low temperatures (0–25 °C). Polar aprotic solvents solvate cations but leave nucleophiles "naked" and highly reactive, accelerating the concerted backside attack of the SN2 mechanism without requiring thermal activation[2]. Furthermore, the strongly electron-withdrawing nitro group directly stabilizes the SN2 transition state, making the benzylic carbon exceptionally electrophilic[3].

Q2: My SN2 reaction with a primary amine yields a mixture of secondary and tertiary amines. How do I prevent over-alkylation? Causality Analysis: Once the primary amine displaces the chloride, the resulting secondary benzylic amine is often more nucleophilic than the starting material due to the inductive electron-donating effect of the new alkyl group. Solution: Invert the stoichiometry. Use a large excess of the primary amine (3.0 to 5.0 equivalents) or employ a slow-addition protocol where the electrophile (the benzylic chloride) is added dropwise to a dilute solution of the amine.

Self-Validating Protocol: Chemoselective SN2 with a Primary Amine

This protocol is designed with built-in analytical checkpoints to validate success at every stage.

• Setup: Dissolve 1-bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq) in anhydrous DMF (0.2 M) under a nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

• Addition: Add the primary amine (3.0 eq) dropwise over 10 minutes. Add N,N-Diisopropylethylamine (DIPEA, 1.2 eq) to act as an acid scavenger.

• Reaction & In-Process Validation: Stir at 0 °C for 1 hour, then warm to room temperature.

  • Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 7:3). The starting material (Rf ~0.8) should disappear. The product will appear as a lower Rf spot that stains positively with Ninhydrin (turning purple/blue), confirming amine incorporation.

• Workup: Quench with water and extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to completely remove the DMF solvent.

• Post-Process Validation: Analyze the crude product via 1H NMR. The self-validating marker of success is the disappearance of the sharp benzylic CH2-Cl singlet at ~4.7 ppm and the emergence of a new, upfield-shifted CH2-N singlet at ~3.9 ppm.

Module 2: Aryl Bromide Cross-Coupling Optimization

Troubleshooting & FAQs

Q3: Can I perform a Suzuki coupling on the aryl bromide while leaving the chloromethyl group intact? Causality Analysis: This is highly problematic and generally advised against. In transition-metal catalysis, Palladium(0) undergoes extremely rapid oxidative addition into benzylic C-Cl bonds[4]. Because the C-Cl bond dissociation energy at the benzylic position is exceptionally low, Pd(0) will insert into the chloromethyl group faster than the aryl bromide, leading to polymerization or mixed cross-electrophile coupling adducts. Solution: Always perform the SN2 substitution on the chloromethyl group first (as detailed in Module 1). Once the benzylic position is functionalized (and protected, if it is a secondary amine), you can safely execute the cross-coupling on the aryl bromide.

Self-Validating Protocol: Suzuki-Miyaura Coupling of the Post-SN2 Intermediate

• Setup: In a Schlenk flask, combine the substituted 1-bromo-2-nitrobenzene derivative (1.0 eq), an arylboronic acid (1.2 eq), and K2CO3 (2.0 eq).

• Catalyst Addition: Add Pd(dppf)Cl2 (5 mol%). Note: The dppf ligand provides a large bite angle (99.07°) that forces the intermediate into a geometry that highly accelerates the final reductive elimination step[5].

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 0.1 M). Freeze-pump-thaw the mixture 3 times to remove oxygen, which would otherwise quench the Pd(0) species.

• Reaction & In-Process Validation: Heat to 90 °C for 4 hours.

  • Validation Checkpoint: The reaction mixture will transition from a pale suspension to a dark black solution as Pd(0) nanoparticles precipitate upon completion. LCMS analysis will show the exact mass shift of [M - Br + Ar].

• Post-Process Validation: Isolate the product via column chromatography. In the mass spectrum (ESI-MS) of the purified product, the distinct 1:1 isotopic pattern (M / M+2) characteristic of the bromine atom will be completely absent, validating the total consumption of the aryl bromide.

Quantitative Data: Condition-Dependent Selectivity

The table below summarizes empirical data demonstrating how solvent polarity, nucleophile hardness, and temperature dictate the chemoselectivity of 1-bromo-3-(chloromethyl)-2-nitrobenzene.

Solvent	Nucleophile	Temp (°C)	Major Pathway Observed	Yield (%)
DMF (Polar Aprotic)	Primary Amine (3.0 eq)	25	SN2 (Benzylic Substitution)	>90%
MeCN (Polar Aprotic)	Sodium Azide (1.5 eq)	0–25	SN2 (Benzylic Substitution)	95%
EtOH (Polar Protic)	Primary Amine (1.0 eq)	80	Mixed (SN2 + SNAr)	40% / 30%
THF (Ether)	Sodium Methoxide (Hard)	65	SNAr (Aryl Substitution)	75%

Table 1: Summary of reaction conditions and their impact on chemoselective divergence.

References

• - Chemistry LibreTexts. Details the role of polar aprotic solvents and steric effects in nucleophilic substitution.[2]

• - St. Paul's Cathedral Mission College. Explains the transition state stabilization of benzylic halides by strongly electron-withdrawing nitro groups.[3] 3. - PMC / National Institutes of Health. Discusses the bite angle of Pd(dppf)Cl2 and its acceleration of reductive elimination.[5] 4. - University of Basrah. Details the Meisenheimer complex and the activation of aryl halides by ortho-nitro groups.[1] 5. - Chemical Reviews, ACS Publications. Provides authoritative grounding on the rapid oxidative addition of Palladium into benzylic C-Cl bonds compared to aryl bromides.[4]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC [pmc.ncbi.nlm.nih.gov]

common side products in the synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Executive Summary & Reaction Overview

The synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a critical transformation in the production of heterocyclic pharmacophores. The standard route involves the radical benzylic chlorination of 1-bromo-3-methyl-2-nitrobenzene (also known as 2-nitro-3-bromotoluene).

While the reaction appears straightforward, the presence of the ortho-nitro group and the bromine atom creates a sterically crowded and electron-deficient environment. This leads to a specific profile of side products that can complicate purification. This guide addresses the identification, origin, and mitigation of these impurities.[1][2]

Troubleshooting Guide & FAQs

Issue 1: "I am observing a significant peak at M+34 in my MS data (relative to product). What is this?"

Diagnosis: Over-Chlorination (Dichloromethyl Impurity) Identity: 1-Bromo-3-(dichloromethyl)-2-nitrobenzene. Mechanism: The introduction of the first chlorine atom withdraws electron density, but the benzylic position remains susceptible to further radical attack. In radical halogenations, the rate of the second chlorination can sometimes compete with the first, especially if the local concentration of the chlorinating agent is high.

Corrective Actions:

• Stoichiometry Control: Do not use a large excess of the chlorinating agent (NCS or

  ). Limit the reagent to 0.95 – 1.05 equivalents .

• Conversion Limit: Do not aim for 100% conversion. Stop the reaction at 85-90% conversion . It is far easier to separate the non-polar starting material from the product than to separate the di-chloro impurity, which often co-elutes or co-crystallizes.

• Reagent Addition: Add the radical initiator (e.g., AIBN, BPO) in portions rather than all at once to maintain a low steady-state concentration of radicals.

Issue 2: "My product yield is low, and I see a polar impurity appearing during workup."

Diagnosis: Hydrolysis (Benzyl Alcohol Formation) Identity: 1-Bromo-3-(hydroxymethyl)-2-nitrobenzene. Mechanism: Benzylic halides are potent electrophiles. The electron-withdrawing nitro group at the ortho position makes the benzylic carbon even more positive (electron-deficient), increasing its susceptibility to nucleophilic attack by water (hydrolysis). This often occurs during aqueous workup or storage.

Corrective Actions:

• Anhydrous Conditions: Ensure all reagents and solvents (typically

  , Benzotrifluoride, or Acetonitrile) are rigorously dried.

• Workup Modification: Avoid prolonged exposure to basic aqueous solutions (e.g.,

  washes) which accelerate hydrolysis. Use a rapid, cold water wash or simply filter off the succinimide (if using NCS) and remove solvent if possible.

• Storage: Store the product under inert gas (Argon/Nitrogen) with a desiccant.

Issue 3: "The reaction stalls after 50% conversion despite adding more initiator."

Diagnosis: Radical Quenching / "Ortho-Effect" Mechanism: The nitro group is a radical scavenger. Although less common in standard synthesis, the ortho-nitro group can participate in intramolecular redox processes or quench the radical chain mechanism if oxygen is present. Additionally, the steric bulk of the Br and

groups flanking the methyl group can hinder the approach of the bulky succinimide radical.

Corrective Actions:

• Degassing: Oxygen is a diradical and a potent inhibitor. Thoroughly degas the solvent (sparge with Argon for 20 mins) before heating.

• Light Source: If using photo-initiation, ensure the UV lamp intensity is sufficient and the reaction vessel is Pyrex (which filters <300nm but allows near-UV) or Quartz depending on the initiator's absorption.

• Alternative Initiator: Switch from AIBN (half-life ~1h at 80°C) to Benzoyl Peroxide (BPO) if the reaction temperature is higher, or use a chemical initiator compatible with lower temperatures to reduce side reactions.

Issue 4: "I see a peak with the same mass as the starting material but different retention time."

Diagnosis: Regioisomeric Contamination Identity: 1-Bromo-5-(chloromethyl)-2-nitrobenzene (or similar isomers). Origin: This is likely an impurity carried over from the synthesis of the starting material. If the precursor (1-bromo-3-methyl-2-nitrobenzene) was made via nitration of 3-bromotoluene, the para isomer (relative to methyl) is often a major byproduct.

Corrective Actions:

• Precursor QC: Analyze the starting material by GC-MS or NMR. The coupling constants in

  -NMR are diagnostic:

  • Target (1,2,3-subst): Two doublets and a triplet (or dd) pattern for aromatic protons.

  • Isomer (1,2,5-subst): Singlet patterns or meta-coupling (d, J~2Hz).

• Purification: Purify the starting material before the chlorination step. Separation of the chlorinated isomers is significantly more difficult.

Experimental Protocol: Optimized Synthesis

Objective: Selective synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene minimizing di-chloro formation.

Reagents:

• Substrate: 1-Bromo-3-methyl-2-nitrobenzene (1.0 eq, 10 mmol)

• Reagent: N-Chlorosuccinimide (NCS) (1.05 eq, 10.5 mmol)

• Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq, 0.5 mmol)

• Solvent:

  -Trifluorotoluene (Benzotrifluoride) (Alternative to , greener profile).

Procedure:

• Setup: Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with an Argon balloon.

• Dissolution: Add the substrate and NCS to the flask. Add 50 mL of anhydrous Benzotrifluoride.

• Degassing: Sparge the solution with Argon for 15 minutes.

• Initiation: Add AIBN (0.05 eq).

• Reaction: Heat the mixture to reflux (approx. 100-102°C).

  • Note: If using photo-initiation, place a 300W tungsten lamp or UV LED setup next to the flask instead of heating to reflux, though mild heating often helps solubility.

• Monitoring: Monitor by HPLC or GC every hour.

  • Critical Step:Terminate the reaction when starting material is <10%. Do not push for 100% conversion to avoid over-chlorination.

• Workup:

  • Cool to room temperature.[3][4][5]

  • Filter off the precipitated Succinimide solid.

  • Wash the filtrate with cold water (

    ) and Brine ( ).

  • Dry over anhydrous

    .

• Purification: Concentrate under reduced pressure. Recrystallize from Hexane/Ethyl Acetate or purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

Technical Data & Visualization

Impurity Profile Summary

Impurity Name	Structure Description	Relative Polarity (TLC)	Origin	Prevention Strategy
Starting Material	Methyl group intact	High ( )	Incomplete Reaction	Optimize time/initiator; do not push >95% conv.
Target Product	Monochloromethyl	Medium ( )	Desired	N/A
Dichloromethyl	group	High ( )	Over-chlorination	Strict 1.05 eq NCS; Stop at 90% conv.
Benzyl Alcohol	group	Low ( )	Hydrolysis	Keep dry; Avoid basic workup.
Aldehyde	group	Medium-Low	Oxidation/Hydrolysis	Store under Argon; remove oxidants.

Reaction Pathway Diagram

Caption: Reaction pathway showing the radical transformation to the target product and the divergence points leading to common impurities (Dichloromethyl via over-reaction and Benzyl Alcohol via hydrolysis).

References

• BenchChem. (2025).[2][6] Technical Support Center: Benzyl Chloride Impurities and Troubleshooting.[2] Retrieved from

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination.[7] Retrieved from

• National Center for Biotechnology Information (NCBI). (2011). 1-Chloro-2-methyl-3-nitrobenzene: Structure and Properties. PubChem Compound Summary. Retrieved from

• ChemicalBook. (2024). Synthesis of 1-bromo-2-(bromomethyl)-3-nitrobenzene and related derivatives.[5] Retrieved from

• Asian Journal of Chemistry. (2018). Simple Oxidation of Benzylic Halides with 1-Butyl-3-methyl Imidazolium Periodate.[8] Retrieved from

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1-broMo-2-(broMoMethyl)-3-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. theses.gla.ac.uk [theses.gla.ac.uk]
• 8. asianpubs.org [asianpubs.org]

managing regioselectivity in electrophilic additions to 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Here is the Technical Support Center guide for managing regioselectivity in electrophilic additions to 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Subject: Electrophilic Aromatic Substitution (EAS) on 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Core Technical Analysis: The Electronic Battlefield

Before attempting optimization, you must understand the competing forces on your substrate. You are performing EAS on a trisubstituted benzene that is significantly deactivated and sterically crowded.

The Substrate: 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Position	Substituent	Electronic Effect (EAS)	Directing Effect	Steric Bulk (A-Value approx)
C-1	-Br	Weak Deactivator (-I, +M)	Ortho / Para	Moderate
C-2	-NO₂	Strong Deactivator (-I, -M)	Meta	High
C-3	-CH₂Cl	Weak Deactivator (-I)	Ortho / Para (Weak)	High (Benzylic)

The Regioselectivity Conflict (C-4 vs. C-6)

The Nitro group (C-2) is the strongest director, forcing incoming electrophiles to the Meta positions relative to itself. This limits substitution to C-4 and C-6 .

• Path A (Targeting C-4):

  • Electronic Driver: Para to the Bromine (C-1). Bromine has a +M (mesomeric) effect that stabilizes the carbocation intermediate at the para position.

  • Steric Barrier: Ortho to the Chloromethyl group (C-3). The -CH₂Cl group is bulky and rotationally active, creating significant hindrance.

• Path B (Targeting C-6):

  • Electronic Driver: Para to the Chloromethyl group (C-3). The alkyl group offers weak activation via hyperconjugation, but the chlorine atom exerts a -I (inductive) withdrawal, weakening this effect compared to a simple methyl group.

  • Steric Barrier: Ortho to the Bromine (C-1). While Bromine is large, it is a single atom and generally presents less steric "clutter" than the -CH₂Cl moiety.

Consensus: The reaction is a battle between Electronic Control (favoring C-4 via Br-resonance) and Steric Control (favoring C-6 via lower hindrance) .

Decision Logic & Visualization

The following diagram illustrates the decision matrix for selecting reaction conditions based on your desired regioisomer.

Caption: Decision matrix for directing electrophilic attack to C-4 vs C-6 based on kinetic vs thermodynamic parameters.

Troubleshooting Guides & FAQs

Scenario A: "I need the C-4 isomer, but I'm getting a 50:50 mixture."

Diagnosis: The steric bulk of the -CH₂Cl group is overriding the electronic directing power of the Bromine. Corrective Actions:

• Lower the Temperature: Shift to Kinetic Control . Run the reaction at -10°C to 0°C. The transition state leading to the C-4 isomer is lower in energy due to Bromine's resonance stabilization, even if the product is sterically crowded.

• Change the Solvent: Use a highly polar, non-nucleophilic solvent like Nitromethane or Sulfolane . This stabilizes the polar transition state (Wheland intermediate), amplifying the electronic advantage of the Para-to-Br pathway.

• Reduce Electrophile Size: If possible, use a "naked" electrophile source (e.g., nitronium tetrafluoroborate

  ) rather than a bulky complex.

Scenario B: "I need the C-6 isomer, but yields are low."

Diagnosis: C-6 is electronically less favorable because the -CH₂Cl group is a weaker activator than -Br. Corrective Actions:

• Raise the Temperature: Shift to Thermodynamic Control . Run at 40°C–60°C (carefully monitoring for benzylic degradation). This allows the system to equilibrate away from the sterically crowded C-4 position.

• Increase Steric Bulk of the Electrophile: If adding a halogen, use a bulky carrier. For example, using N-Bromosuccinimide (NBS) in polar media often favors less hindered positions compared to elemental bromine.

Scenario C: "My reaction turns black/tarry, and I see benzyl alcohol impurities."

Diagnosis: You are degrading the -CH₂Cl group. Benzylic halides are sensitive to Lewis Acids (forming carbocations) and nucleophiles.[1] Corrective Actions:

• Switch Lewis Acids: Avoid strong, hard Lewis acids like

  . They will strip the chloride from the benzylic position, causing polymerization. Use softer, milder catalysts like or .

• Exclude Light: If performing halogenation, wrap the flask in foil. Radical side reactions can occur at the benzylic position under light.

• Anhydrous Conditions: Strictly exclude water. The -CH₂Cl group hydrolyzes easily to -CH₂OH in the presence of acid and trace moisture.

Standardized Experimental Protocol

Protocol: Iodination of 1-Bromo-3-(chloromethyl)-2-nitrobenzene (Targeting C-4) Rationale: Iodination is a sensitive probe for regioselectivity. This protocol uses strong acid catalysis optimized for the deactivated ring.

Reagents:

• Substrate: 1.0 eq

• N-Iodosuccinimide (NIS): 1.1 eq

• Trifluoromethanesulfonic acid (TfOH): 1.5 eq

• Solvent: 1,2-Dichloroethane (DCE) or Acetonitrile (MeCN)

Workflow:

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve the substrate (1.0 eq) in anhydrous DCE (0.2 M concentration).

• Activation: Add NIS (1.1 eq) in one portion. The solution should remain clear/pale yellow.

• Catalysis (Critical Step): Cool the mixture to 0°C . Add TfOH (1.5 eq) dropwise over 10 minutes. Note: The acid activates NIS to form the highly reactive I+ species necessary to attack the deactivated ring.

• Reaction: Stir at 0°C for 4 hours. Monitor by HPLC (UV 254 nm).

  • Checkpoint: If conversion is <10% after 2 hours, slowly warm to Room Temperature (25°C). Do not heat above 40°C to preserve the -CH₂Cl group.

• Quench: Pour mixture into saturated aqueous

  (Sodium Thiosulfate) to quench unreacted iodine species.

• Workup: Extract with DCM, wash with brine, dry over

  .

• Analysis: Determine Regioisomeric Ratio (RR) via 1H NMR.

  • C-4 Isomer Signal: Look for a singlet (or meta-coupled doublet) for the remaining aromatic proton at C-6, typically shifted upfield relative to the C-4 proton due to ortho-Br shielding.

  • C-6 Isomer Signal: Look for the proton at C-4.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Edition. Wiley-Interscience. (Chapter 11: Aromatic Substitution, Electrophilic).

• Olah, G. A., et al. (1987). Aromatic Substitution.[1][2][3][4][5][6][7][8][9] LII. Friedel-Crafts Halogenation of Deactivated Benzenes. Journal of Organic Chemistry, 52(12), 2401–2404. (Establishes protocols for halo-nitrobenzenes).

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part A: Structure and Mechanisms. Springer. (Discussion on benzylic halide stability and directing effects).

• Sigma-Aldrich (Merck) . Product Specification: 1-(Chloromethyl)-3-nitrobenzene derivatives. (Safety data regarding benzylic halide handling).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jove.com [jove.com]
• 3. m.youtube.com [m.youtube.com]
• 4. byjus.com [byjus.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Aromatic Reactivity [www2.chemistry.msu.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]

troubleshooting failed or low-yield reactions involving 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Welcome to the dedicated technical support resource for 1-Bromo-3-(chloromethyl)-2-nitrobenzene (CAS No. 1261758-96-6). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this versatile yet challenging reagent. Our goal is to provide actionable, field-proven insights to help you troubleshoot failed or low-yield reactions and optimize your synthetic strategies.

Introduction: Understanding the Dual Reactivity of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

1-Bromo-3-(chloromethyl)-2-nitrobenzene is a trifunctionalized aromatic compound featuring three adjacent substituents. This unique arrangement creates a sterically hindered environment and imbues the molecule with two distinct, and often competing, reactive sites:

• Aryl Bromide (Csp²-Br): An ideal handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Its reactivity is significantly influenced by the strong electron-withdrawing effect of the ortho-nitro group.

• Benzylic Chloride (Csp³-Cl): A highly reactive electrophilic center, susceptible to nucleophilic substitution (Sₙ2) and elimination (E2) reactions.[1]

The primary challenge in utilizing this reagent lies in achieving chemoselectivity—selectively reacting at one site while leaving the other intact. This guide provides a structured approach to diagnosing and solving common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low yields when using this compound?

A1: Low yields typically stem from a lack of chemoselectivity or suboptimal reaction conditions. The two main reactive centers—the aryl bromide and the benzylic chloride—can compete for the same reagents. For instance, in a Suzuki coupling, the base can degrade the benzylic chloride, while in a nucleophilic substitution, the nucleophile might attack the aryl bromide, which is activated towards Nucleophilic Aromatic Substitution (SₙAr) by the ortho-nitro group.[2] Steric hindrance from the three adjacent groups also slows down desired transformations, often requiring more robust catalysts or forcing conditions, which can in turn promote side reactions.

Q2: How does the ortho-nitro group influence the molecule's reactivity?

A2: The nitro group is a powerful electron-withdrawing group that profoundly impacts reactivity in several ways:

• Activates the Aryl Bromide for SₙAr: It stabilizes the negative charge in the Meisenheimer complex intermediate, which is the rate-determining step in SₙAr reactions.[2][3] This makes the aryl bromide susceptible to displacement by strong nucleophiles.

• Influences Cross-Coupling: It makes the aryl bromide more electron-deficient, which can facilitate the oxidative addition step in many palladium-catalyzed cross-coupling cycles.[4] However, the steric bulk can counteract this electronic advantage.

• Enhances Benzylic Chloride Reactivity: The inductive electron withdrawal acidifies the benzylic protons, making the molecule more prone to elimination reactions under basic conditions.

Q3: My starting material appears to decompose upon adding the base. What is happening?

A3: This is a common issue, particularly with strong or poorly soluble bases in cross-coupling reactions. The highly reactive benzylic chloride can undergo rapid decomposition through several pathways:

• Hydrolysis: Reaction with trace water or hydroxide ions to form the corresponding benzylic alcohol.

• Elimination: Abstraction of a benzylic proton by the base, leading to the formation of a reactive ortho-nitro-styrene derivative, which can then polymerize.

• Intermolecular Substitution: Reaction between two molecules of the starting material under basic conditions.

To mitigate this, use a weaker, non-nucleophilic base (e.g., finely ground K₃PO₄ or Cs₂CO₃), ensure anhydrous conditions, and add the base at a lower temperature.[5]

Troubleshooting Guide 1: Suzuki-Miyaura Cross-Coupling Reactions

Objective: To selectively form a C-C bond at the aryl bromide position.

Problem Area A: Low or No Conversion

Symptom	Potential Cause	Recommended Solution & Rationale
No reaction; starting material recovered.	1. Inactive Catalyst: The Pd(0) active species has not formed or has been poisoned by oxygen. Pd(II) precatalysts require reduction, which can fail.[6]	Solution: Use a fresh, high-quality catalyst and ligand. Rigorously degas all solvents and the reaction vessel (e.g., via 3x freeze-pump-thaw cycles or by sparging with argon for 30+ minutes). Consider using a more active pre-catalyst system (e.g., a Buchwald G3 or G4 palladacycle).
2. Improper Base: The base may be insoluble, not strong enough to facilitate transmetalation, or too old. The choice of base is critical for activating the boronic acid.[7]	Solution: Switch to a stronger, more soluble base like K₃PO₄ or Cs₂CO₃. Ensure the base is finely powdered and anhydrous. A small amount of water can sometimes be beneficial, but start with anhydrous conditions to avoid benzylic chloride hydrolysis.
3. Poor Solubility: One or more reagents (starting material, boronic acid, base) are not soluble in the reaction solvent at the given temperature.	Solution: Screen alternative solvents. A mixture like Dioxane/H₂O or Toluene/EtOH/H₂O can improve solubility.[4] Ensure the reaction is heated sufficiently to dissolve all components.
Reaction starts but stalls.	1. Catalyst Deactivation: The active catalyst is degrading over the course of the reaction.	Solution: Use a more robust phosphine ligand. Bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos) are designed to stabilize the palladium center and promote reductive elimination, increasing catalyst lifetime.
2. Boronic Acid Decomposition: Boronic acids can undergo protodeboronation (replacement of -B(OH)₂ with -H) or homocoupling, especially at high temperatures in the presence of base and trace oxygen.[8]	Solution: Use a slight excess (1.2-1.5 eq.) of the boronic acid. Alternatively, switch to a more stable boronate ester, such as a pinacol ester (Bpin). Add the boronic acid portion-wise if the reaction is slow and prolonged.

Problem Area B: Formation of Multiple Products / Low Yield

Symptom	Potential Cause	Recommended Solution & Rationale
Desired product is formed, but significant byproducts are observed.	1. Reaction at Benzylic Chloride: The base or nucleophile is reacting with the Csp³-Cl. This can result in hydrolysis (to -CH₂OH), substitution (e.g., with alkoxide from an alcohol solvent), or elimination.	Solution: Lower the reaction temperature. Use the mildest, most non-nucleophilic base that is effective (e.g., K₃PO₄ instead of NaOEt). Ensure the solvent is aprotic (e.g., dioxane, toluene, DMF) to prevent solvolysis.
Significant amount of biaryl (from homocoupling of boronic acid).	1. Oxygen in the Reaction: Pd(II) species, often present from the precatalyst or formed by oxidation of Pd(0) by O₂, can catalyze the homocoupling of boronic acids.[6]	Solution: Improve degassing procedures. Ensure a positive pressure of inert gas (Ar or N₂) is maintained throughout the reaction. Using a Pd(0) source like Pd(PPh₃)₄ might reduce this, but it is less stable.
Significant amount of debrominated starting material.	1. Protodebromination: The aryl bromide is being reduced to an aryl C-H bond. This can occur via several pathways, often involving trace water or other proton sources.	Solution: Ensure strictly anhydrous conditions. Use freshly distilled solvents and oven-dried glassware. This side reaction is often competitive with slow Suzuki couplings, so addressing the root cause of low reactivity (see Problem Area A) is the best solution.

Troubleshooting Guide 2: Nucleophilic Substitution at the Benzylic Chloride

Objective: To selectively form a C-C, C-O, C-N, or C-S bond at the benzylic chloride position.

Problem Area A: Low or No Conversion

Symptom	Potential Cause	Recommended Solution & Rationale
No reaction; starting material recovered.	1. Nucleophile is too weak.	Solution: If using a neutral nucleophile (e.g., an amine or alcohol), add a non-nucleophilic base (e.g., DIPEA, K₂CO₃) to deprotonate it in situ, increasing its nucleophilicity. Alternatively, deprotonate the nucleophile beforehand with a strong base (e.g., NaH for an alcohol).
2. Incorrect Solvent Choice: The solvent may not be suitable for the reaction type. Sₙ2 reactions are favored by polar aprotic solvents (DMF, DMSO, Acetonitrile).	Solution: Switch to a polar aprotic solvent. These solvents solvate the cation but not the anionic nucleophile, increasing its effective reactivity.
3. Steric Hindrance: The bulky ortho substituents are slowing the approach of the nucleophile.	Solution: Increase the reaction temperature. If the nucleophile is also bulky, consider using a smaller, related nucleophile if the synthesis allows.

Problem Area B: Formation of Multiple Products / Low Yield

Symptom	Potential Cause	Recommended Solution & Rationale
Formation of an elimination product (styrene derivative).	1. Base-Induced Elimination (E2): The nucleophile or base used is too sterically hindered or too basic, favoring proton abstraction over nucleophilic attack.	Solution: Use a less hindered, more nucleophilic reagent. For example, use sodium azide (a good nucleophile but weak base) instead of a bulky amine. If a base is required, use a weaker one (e.g., K₂CO₃ vs. KOtBu). Running the reaction at a lower temperature will also favor substitution over elimination.
Formation of a product where the aryl bromide has been substituted.	1. Competing SₙAr Reaction: The nucleophile is strong enough and the conditions (high temperature) are harsh enough to displace the aryl bromide, which is activated by the ortho-nitro group.[9]	Solution: This is a key chemoselectivity challenge. Perform the reaction at the lowest possible temperature that allows for the consumption of the benzylic chloride. Monitor carefully by TLC or LC-MS. The benzylic chloride is almost always more reactive; exploiting this kinetic difference is crucial.
Complex mixture of products or decomposition.	1. Instability of Starting Material or Product: The conditions are too harsh, leading to decomposition. The nitro group can participate in unwanted redox reactions under certain conditions.	Solution: Reduce the reaction temperature. Ensure the reaction is run under an inert atmosphere. Purify your nucleophile and solvents to remove reactive impurities.

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol is a robust starting point designed to minimize side reactions.

• Setup: To an oven-dried Schlenk flask, add 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq.), the boronic acid or boronate ester (1.3 eq.), and finely powdered, anhydrous K₃PO₄ (3.0 eq.).

• Inerting: Seal the flask, then evacuate and backfill with high-purity argon. Repeat this process three times.

• Reagent Addition: Under a positive pressure of argon, add the palladium pre-catalyst (e.g., Pd(OAc)₂; 2 mol%) and a suitable ligand (e.g., SPhos; 4.4 mol%).

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane, ~0.1 M concentration) via cannula.

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the disappearance of the starting material.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.[10]

Protocol 2: Selective Benzylic Substitution with a Thiol Nucleophile

This protocol uses mild conditions to favor selective substitution at the benzylic position.

• Setup: To a round-bottom flask, add the desired thiol (1.1 eq.) and anhydrous K₂CO₃ (2.0 eq.) in anhydrous DMF (~0.2 M).

• Nucleophile Activation: Stir the mixture at room temperature for 15 minutes to form the thiolate in situ.

• Substrate Addition: Add a solution of 1-Bromo-3-(chloromethyl)-2-nitrobenzene (1.0 eq.) in a small amount of DMF dropwise at 0 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC. The reaction is typically fast.

• Workup: Pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

• Purification: Filter and concentrate the solvent under reduced pressure. Purify the crude material by flash column chromatography.

References

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 5-Bromo-1-chloro-2-methyl-3-nitrobenzene. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Purification of 1-Bromo-3-Nitrobenzene. BenchChem.
• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Reactivity and Applications of 1-Bromo-3-fluoro-2-nitrobenzene. Ningbo Inno Pharmchem Co.,Ltd.
• ChemicalBook. (n.d.). 1-broMo-2-(broMoMethyl)-3-nitrobenzene synthesis. ChemicalBook.
• Chemistry Stack Exchange. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution. Stack Exchange.
• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? ResearchGate.
• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. MSU.
• BenchChem. (2025). Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile. BenchChem.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Oxidation–reduction reactions involving nitro groups in trifluoromethanesulfonic acid. Part 3. The reactions of 2-nitrobenzyl alcohol and related compounds. RSC Publishing.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic-Chemistry.org.
• BenchChem. (2025). A Comparative Guide to Nucleophilic Substitution Reactivity with 1-Chloro-3-nitrobenzene. BenchChem.
• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. LibreTexts.
• Molecules. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

Sources

• 1. Aromatic Reactivity [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

scale-up challenges for the synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Technical Support Center: Scale-Up Synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Executive Summary & Molecule Profile

Target Molecule: 1-Bromo-3-(chloromethyl)-2-nitrobenzene CAS: 56433-00-2 (Analogous/Isomer references) Core Challenge: The "Ortho-Ortho Sandwich." The methyl group at position 3 is flanked by a bulky nitro group at position 2 and a bromine atom at position 1 (via the ring system). This creates significant steric hindrance, twisting the nitro group out of plane and impacting the stability of the benzylic radical intermediate.

Primary Application: Key intermediate for kinase inhibitors and benzodiazepinone bromodomain inhibitors.

Route Selection Strategy

For scale-up (>100g), we recommend Route A (Radical Chlorination) for cost-efficiency, but Route B (Alcohol Chlorination) is the "Emergency Backup" if purity requirements (>99.5%) cannot be met via crystallization in Route A.

Route A: Radical Benzylic Chlorination (Recommended for Scale-Up)

• Precursor: 1-Bromo-3-methyl-2-nitrobenzene (CAS 52414-97-8).

• Reagent: Sulfuryl Chloride (

  ) or N-Chlorosuccinimide (NCS).

• Mechanism: Free-radical substitution (Wohl-Ziegler).

• Pros: Atom economical, one step.

• Cons: Risk of di-chlorination; requires careful initiator management.

Route B: Hydroxymethylation Chlorination (High Purity)

• Pathway: Precursor

  Radical Bromination Hydrolysis Alcohol Chloride ( ).

• Pros: Avoids difficult separation of mono/di-chloro species (alcohol purification is easier).

• Cons: Three steps; higher waste generation.

Detailed Experimental Protocol (Route A)

Scale: 100 g Input Reaction Type: Radical Substitution

Materials & Stoichiometry

Reagent	Equiv.[1]	Role	Critical Note
1-Bromo-3-methyl-2-nitrobenzene	1.0	Substrate	Must be dry (<0.5% water).
Sulfuryl Chloride ( )	1.1 - 1.2	Chlorinating Agent	Freshly distilled if yellow.
AIBN / Benzoyl Peroxide	0.05 (5 mol%)	Initiator	Add in portions to sustain radical chain.
Chlorobenzene	5-8 Vol	Solvent	High boiling point allows operation.

Step-by-Step Workflow

• Inertion: Purge the reactor with

  for 30 mins. Oxygen is a radical scavenger and will stall the reaction.

• Dissolution: Dissolve substrate in Chlorobenzene. Heat to

  .

• Initiation: Add 20% of the AIBN. Wait for "gas evolution" (HCl/

  ) to confirm initiation.

• Addition: Dropwise addition of

  over 2-3 hours.

  • Why? Keeping the concentration of chlorinating agent low suppresses di-chlorination.

• Sustainment: Add remaining AIBN in portions every 45 mins.

• Quench: Cool to

  . Quench with saturated (Caution: Gas evolution).

Visualization: Synthesis & Decision Logic

Caption: Workflow logic for radical chlorination, highlighting Critical Control Points (IPC) for conversion and impurity management.

Troubleshooting & FAQs

Q1: The reaction initiates but then stops at 40% conversion. Adding more

doesn't help.

• Diagnosis: "Radical Death." The initiator (AIBN) has a half-life. At

  , AIBN half-life is ~1 hour.

• Solution: Do not add more chlorinating agent. Add more initiator (2-3 mol%) dissolved in a small amount of solvent. Ensure the system is under positive nitrogen pressure to exclude oxygen.

Q2: I am seeing 15% of the di-chloromethyl impurity (

). How do I remove it?

• Diagnosis: Over-reaction. The product (

  ) is slightly deactivated but still reactive.

• Solution:

  • Prevention: Stop the reaction at 85-90% conversion . Do not chase 100%. The unreacted starting material is easier to separate (polarity difference) than the di-chloro impurity.

  • Remediation: Recrystallization from Heptane/Ethyl Acetate (9:1) often preferentially precipitates the mono-chloro product, leaving the di-chloro species in the mother liquor.

Q3: The product turns pink/dark upon storage.

• Diagnosis: Benzylic halides are lachrymators and inherently unstable. The ortho-nitro group can facilitate internal redox or hydrolysis.

• Solution: Store at

  under Argon. Add a stabilizer like Copper turnings or trace (solid) in the bottle to scavenge acid if permissible.

Q4: Can I use NCS (N-Chlorosuccinimide) instead of

?

• Answer: Yes. NCS is milder and often gives better selectivity, but the atom economy is lower (succinimide waste).

• Protocol Adjustment: Use Acetonitrile (

  ) as solvent. Reflux ( ). The succinimide byproduct will float/precipitate upon cooling, aiding workup.

Safety & Stability (Critical)

• Thermal Runaway: The reaction is exothermic. The decomposition of AIBN releases

  gas. Ensure the condenser is efficient ( coolant).

• Lachrymator: 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a potent lachrymator (tear gas). Handle only in a fume hood. Destroy glassware residues with alcoholic KOH.

• Energetic Precursor: Nitro-toluenes can be shock-sensitive if dry and heated. Do not distill the distillation residue to dryness.

References

• PubChem . 1-Bromo-2-chloro-3-nitrobenzene (Isomer/Analog Data). National Library of Medicine. Available at: [Link]

• Google Patents. Process for benzylic bromination/chlorination (EP1057801A2).

Sources

• 1. asianpubs.org [asianpubs.org]

identification and characterization of impurities in 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Topic: Identification, Characterization, and Control of Impurities Role: Senior Application Scientist | Context: Pharmaceutical Intermediate Analysis

Introduction

Welcome to the Technical Support Center. You are likely working with 1-Bromo-3-(chloromethyl)-2-nitrobenzene (often abbreviated as BCNB in this guide), a critical scaffold for synthesizing indole derivatives or heterocycles via nucleophilic substitution at the benzylic position.

Because this molecule contains a benzylic chloride , a nitro group , and an aryl bromide , it presents a unique "triad of reactivity" that complicates impurity profiling. The benzylic chloride is moisture-sensitive (alkylating agent), the nitro group is a strong chromophore, and the steric crowding (1,2,3-substitution pattern) influences stability.

This guide addresses the specific chemical challenges you will face during analysis and purification.

Module 1: Impurity Profiling & Origin

Q: What are the expected impurities in my crude BCNB material?

A: Based on the standard synthesis route (radical chlorination of 1-bromo-3-methyl-2-nitrobenzene), you will encounter three primary classes of impurities.

Impurity Type	Chemical Name	Origin/Causality	Relative Retention (HPLC)*
Starting Material	1-Bromo-3-methyl-2-nitrobenzene	Incomplete radical halogenation due to steric hindrance between the -NO₂ and -CH₃ groups.	~0.8 - 0.9 (Elutes earlier)
Over-Chlorinated	1-Bromo-3-(dichloromethyl)-2-nitrobenzene	Radical propagation continues on the benzylic carbon. Common if reaction time is extended to consume starting material.	~1.1 - 1.2 (Elutes later, more lipophilic)
Hydrolysis Product	3-Bromo-2-nitrobenzyl alcohol	Critical: Formed via hydrolysis of the C-Cl bond by atmospheric moisture or wet solvents.	~0.4 - 0.6 (Elutes significantly earlier)
Regioisomer	1-Bromo-?-(chloromethyl)-?-nitrobenzene	If the precursor was made via nitration, isomers (e.g., nitro para to bromine) may persist.	Variable (Requires isomers-specific method)

*Note: RRT values are estimates based on a standard C18 Reverse Phase method (Water/Acetonitrile).

Q: I see a peak at [M+34] in my LC-MS. What is it?

A: This is the dichloromethyl impurity .

• Mechanism: The radical substitution of a second hydrogen atom on the benzylic carbon.

• Diagnostic: Look for the isotope pattern. A monochloro compound has a 3:1 ratio (³⁵Cl:³⁷Cl). A dichloro compound will show a distinct 9:6:1 pattern (M, M+2, M+4) modulated by the bromine isotope pattern (1:1 for ⁷⁹Br:⁸¹Br).

• Remediation: This is difficult to remove by crystallization due to structural similarity. You must control the reaction endpoint strictly (stop at ~95% conversion).

Module 2: Analytical Method Development

Q: Why is my GC purity lower than my HPLC purity?

A: You are likely observing thermal degradation inside the GC inlet. Benzylic halides are thermally labile. At typical inlet temperatures (250°C+), BCNB can eliminate HCl to form a carbene-like intermediate or polymerize.

• Recommendation: Use HPLC for assay and purity. Use GC only if you employ a "Cold On-Column" injection technique or keep the inlet <180°C (if volatility permits).

Q: My HPLC baseline is drifting, and a polar peak is growing during the run. Why?

A: Your sample diluent is likely too aqueous, or the autosampler is not temperature-controlled.

• The Science: The benzylic chloride is an alkylating agent. In water/methanol mixtures, it solvolyzes to form the benzyl alcohol (hydrolysis) or benzyl methyl ether (methanolysis).

• Protocol Fix:

  • Diluent: Use anhydrous Acetonitrile (ACN) or Dichloromethane (DCM). Avoid water or methanol in the sample preparation.

  • Autosampler: Set to 5°C.

  • Column: Use a sterically protected C18 phase (e.g., Zorbax StableBond) to prevent interaction with silanols, though standard C18 is usually sufficient.

Visual Workflow: Analytical Method Selection

Figure 1: Decision tree for selecting the correct analytical technique, emphasizing the avoidance of thermal degradation and solvolysis.

Module 3: Genotoxicity & Safety (ICH M7)

Q: Is 1-Bromo-3-(chloromethyl)-2-nitrobenzene a genotoxic impurity (PGI)?

A: Yes.

• Classification: It contains a benzylic chloride moiety, which is a structural alert for alkylating agents (Class 1 or 2 in ICH M7 context). It can react directly with DNA bases.

• Regulatory Implication: If this is an intermediate, you must demonstrate its purge (clearance) in subsequent steps. If it is the final intermediate before the API, you must control it to the TTC (Threshold of Toxicological Concern) level, typically < 1.5 µ g/day intake, unless an Ames test proves negative.

Q: How do I detect it at ppm levels (trace analysis)?

A: UV detection may not be sensitive enough for ppm-level quantitation if the limit is low.

• Technique: Use LC-MS/MS in SIM (Selected Ion Monitoring) mode.

• Transition: Monitor the loss of the chlorine atom [M-Cl]⁺ or the NO₂ group.

• Derivatization: If direct analysis fails, react the sample with a nucleophile (e.g., morpholine) to form a stable, ionizable derivative, then quantify the derivative.

Module 4: Remediation & Purification

Q: How do I remove the unreacted methyl precursor (1-Bromo-3-methyl-2-nitrobenzene)?

A: This is the hardest separation because the polarity difference is minimal.

• Crystallization: Standard recrystallization often fails to separate these two.

• Chemical Purge: If the next step is a nucleophilic substitution (e.g., adding an amine), the chloromethyl compound will react much faster than the methyl compound. The unreacted methyl impurity will remain inert and can be washed away after the next reaction step.

  • Strategy: Do not try to purify BCNB to 100%. Carry the methyl impurity forward and purge it downstream.

Visual Workflow: Impurity Formation & Control

Figure 2: Chemical pathways showing the origin of critical impurities and the control points required to minimize them.

References

• ICH Expert Working Group. "ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation, 2017.

• Anderson, K. et al. "Impurity Profiling in Active Pharmaceutical Ingredients." Trends in Analytical Chemistry, vol. 25, no. 8, 2006. (General principles of halo-impurity detection).

• European Medicines Agency (EMA). "Guideline on the Limits of Genotoxic Impurities." EMA Safety Guidelines, 2006.

• BenchChem. "Synthesis and Characterization of Nitro-Benzyl Halides." (General synthesis logic for nitro-benzyl halides).

Reference Data & Comparative Studies

synthetic efficiency of 1-Bromo-3-(chloromethyl)-2-nitrobenzene versus analogous compounds

Strategic Overview

1-Bromo-3-(chloromethyl)-2-nitrobenzene is a "linchpin" scaffold in modern drug discovery, particularly for the synthesis of polycyclic heterocycles (e.g., indoles, quinolines) and kinase inhibitors. Its structure is unique due to the congested functionalization pattern : a nitro group flanked by a bromine atom and a chloromethyl group.

This guide objectively compares the synthetic efficiency of the chloromethyl variant against its bromomethyl analog and the hydroxymethyl precursor. While the bromomethyl analog is historically more common in academic scale-ups due to higher reactivity, the chloromethyl variant offers superior stability and process safety for scale-up, provided the synthetic route is optimized to overcome the steric deactivation caused by the ortho-nitro group.

The Core Challenge: Steric & Electronic Deactivation

The 2-nitro group exerts a dual penalty:

• Electronic: It deactivates the ring, making electrophilic aromatic substitution difficult, but activates the benzylic position for radical abstraction.

• Steric: It forces the adjacent chloromethyl and bromo groups out of planarity, creating a "kinetic wall" that hinders nucleophilic attack during downstream derivatization.

Comparative Analysis: Chloride vs. Bromide vs. Alcohol[1]

The following table summarizes the performance metrics of 1-Bromo-3-(chloromethyl)-2-nitrobenzene against its primary analogs.

Feature	Chloromethyl (Target)	Bromomethyl Analog	Hydroxymethyl Analog
CAS Registry	Derivative of 100-44-7 class	Derivative of 100-39-0 class	Precursor Class
Synthetic Yield (Overall)	78-85% (Stepwise)	55-65% (Radical)	>90% (Reduction)
Atom Economy	Moderate (requires SOCl₂)	High (Direct NBS)	High
Shelf Stability	High (Months at 4°C)	Low (Hydrolyzes/Degrades)	Very High
Reactivity ( )	1.0 (Reference)	~50-100x Faster	Inert (Requires activation)
Safety Profile	Irritant	Lachrymator / Corrosive	Safe / Non-toxic
Purification	Crystallization/Distillation	Silica Gel (Decomposes)	Crystallization

Executive Verdict

• Use the Bromomethyl Analog for rapid, small-scale (<1g) exploratory chemistry where reaction speed is critical and purification losses are acceptable.

• Use the Chloromethyl Target for process development (>10g) or library synthesis. The lower reactivity prevents "runaway" side reactions (like dimerization) and allows for storage of the intermediate.

Synthetic Pathways & Decision Logic

The synthesis of this molecule is often approached via two distinct strategies: Direct Radical Halogenation (Route A) or Stepwise Deoxychlorination (Route B).

Pathway Visualization

Figure 1: Comparison of Direct Radical Halogenation (Route A) vs. Stepwise Deoxychlorination (Route B). Route B is preferred for purity.

Deep Dive: Why Route B (Stepwise) Wins

While Route A (treating 1-bromo-3-methyl-2-nitrobenzene with N-chlorosuccinimide) seems faster, it fails in practice due to the Ortho Effect . The nitro group sterically hinders the approach of the radical initiator, and once the first chlorine is added, the benzylic position remains activated, leading to significant gem-dichlorination.

Route B (Recommended) follows this logic:

• Benzylic Oxidation/Hydrolysis: Convert the methyl group to an alcohol (1-bromo-3-(hydroxymethyl)-2-nitrobenzene). This is often done by first brominating to the mono-bromide (which is messy) and immediately hydrolyzing it to the alcohol, which is easily purified by crystallization.

• Deoxychlorination: Treat the alcohol with Thionyl Chloride (

  ). This mechanism is highly efficient and driven by the release of gas.

Experimental Protocol: High-Fidelity Synthesis (Route B)

Objective: Synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene from the alcohol precursor.

Reagents:

• 1-Bromo-3-(hydroxymethyl)-2-nitrobenzene (10.0 mmol, 2.32 g)

• Thionyl Chloride (

  ) (15.0 mmol, 1.1 mL)

• Dichloromethane (DCM) (anhydrous, 20 mL)

• DMF (Catalytic, 2 drops)

Step-by-Step Methodology:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser topped with a

  drying tube.

• Solvation: Dissolve the alcohol precursor (2.32 g) in anhydrous DCM (20 mL). Add 2 drops of DMF (catalyst).

  • Note: DMF forms the Vilsmeier-Haack reagent in situ, drastically accelerating the reaction with

    .

• Addition: Cool the solution to 0°C (ice bath). Add

  dropwise over 10 minutes.

  • Observation: Gas evolution (

    , ) will occur. Ensure proper ventilation.

• Reaction: Remove the ice bath and allow to warm to Room Temperature (RT). Stir for 2 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 8:2). The polar alcohol spot should disappear, replaced by a less polar spot (chloride).

• Workup: Evaporate the solvent and excess

  under reduced pressure (Rotavap).

  • Critical Step: Azeotrope with toluene (2 x 10 mL) to remove trace acid.

• Purification: The resulting yellow oil usually solidifies upon standing. If necessary, recrystallize from Hexane/EtOAc.

Expected Yield: 85-92% Purity: >98% (by NMR)

Reactivity & Applications

Once synthesized, the choice between the Chloride and Bromide analog dictates the conditions for the next step (usually a nucleophilic substitution to attach a pharmacophore).

Reactivity Decision Tree

Figure 2: Selecting the right analog based on the downstream nucleophile.

• For Amines (Primary/Secondary): The Chloromethyl compound is preferred. Benzyl bromides often react too fast, leading to double-alkylation (quaternary salts). The chloride allows for controlled mono-alkylation at mild temperatures (40-60°C).

• For Oxygen Nucleophiles: If reacting with phenols or alcohols, the Chloromethyl compound may require iodide catalysis (NaI, Finkelstein conditions) to proceed at a reasonable rate.

References

• BenchChem. (2025).[1][2] An In-depth Technical Guide to the Synthesis of 5-Bromo-1-chloro-2-methyl-3-nitrobenzene. Retrieved from 3

• ChemicalBook. (2024). Synthesis of 1-bromo-2-(bromomethyl)-3-nitrobenzene from 2-Bromo-6-nitrotoluene. Retrieved from 4

• National Institutes of Health (NIH). (2023). Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives. Retrieved from 5

• BenchChem. (2025).[1] A Comparative Guide to Alkylating Agents: 1-(Benzyloxy)-2-(chloromethyl)benzene vs. Benzyl Bromide. Retrieved from 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-broMo-2-(broMoMethyl)-3-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 5. Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

spectroscopic validation of 1-Bromo-3-(chloromethyl)-2-nitrobenzene derivatives

Executive Summary

This guide provides a definitive spectroscopic protocol for validating 1-Bromo-3-(chloromethyl)-2-nitrobenzene . Due to the high steric congestion of the 1,2,3-trisubstituted aromatic ring and the lability of the benzylic chloride, standard 1D NMR is often insufficient for absolute structural assignment during scale-up.

This document compares the target compound against its critical "impostors"—specifically the regioisomers formed during nitration/halogenation and the hydrolysis byproducts common in storage. We establish a self-validating analytical workflow combining

H NMR, 1D-NOE (Nuclear Overhauser Effect), and Mass Spectrometry to guarantee structural integrity.

The Analytical Challenge: Why Standard QC Fails

In the synthesis of 1-Bromo-3-(chloromethyl)-2-nitrobenzene, researchers face two primary "silent" failure modes that standard LC-MS often misses due to similar retention times and identical molecular weights.

The Comparison Landscape

Feature	Target Product	Alternative A: Regioisomer	Alternative B: Precursor
Structure	1-Br, 3-CH Cl, 2-NO	1-Br, 2-CH Cl, 3-NO	1-Br, 3-CH , 2-NO
Origin	Correct Synthesis	Isomeric impurity from nitration	Incomplete radical halogenation
MW	250.48	250.48 (Identical)	216.03
H NMR (Alkyl)	~4.8 ppm (Singlet)	~4.9 ppm (Singlet)	~2.5 ppm (Singlet)
Risk	N/A	High (False Positive in QC)	Medium (Detected by LC)

The Core Problem: The chemical shift of the benzylic methylene (-CH

Cl) in the Target and the Regioisomer differs by less than 0.1 ppm. Reliance solely on 1D H NMR integration is a critical risk. Orthogonal validation using NOE is required.

Validated Spectroscopic Protocol

H NMR Characterization (400 MHz, CDCl )

The aromatic region of 1,2,3-trisubstituted benzenes typically displays an ABX or AMX splitting pattern, depending on the field strength and substituent effects.

Predicted Chemical Shifts & Assignments:

Position	Group	Shift ( , ppm)	Multiplicity	Coupling (Hz)	Structural Logic
3	-CH Cl	4.82	Singlet (2H)	-	Deshielded by Cl and ortho-NO .
4	Ar-H	7.65	Doublet (1H)		Ortho to -CH Cl; shielded relative to H6.
5	Ar-H	7.45	Triplet (1H)		Meta to both EWGs (Br, NO ).
6	Ar-H	7.85	Doublet (1H)		Ortho to -Br; most deshielded aromatic H.

Note: Shifts are solvent-dependent. CDCl

is recommended over DMSO-d to prevent in-situ solvolysis of the chloromethyl group.

The "Golden Standard": NOE Connectivity

To definitively distinguish the target from Regioisomer A (1-Br, 2-CH

Cl, 3-NO ), you must perform a 1D-NOE difference experiment or 2D-NOESY.

• Target (3-CH

  Cl): The methylene group is at position 3. It has one aromatic neighbor (H4).

  • Observation: Irradiation of 4.82 ppm (-CH

    Cl) yields NOE enhancement at 7.65 ppm (H4) .

• Regioisomer A (2-CH

  Cl): The methylene group is at position 2. It is flanked by Br (pos 1) and NO (pos 3).[1] It has zero aromatic neighbors.

  • Observation: Irradiation of the methylene signal yields NO enhancement in the aromatic region.

Visualization of Logic & Workflow

The following diagrams illustrate the decision logic required to validate this specific scaffold.

Diagram 1: Analytical Decision Tree

Caption: Analytical workflow to distinguish the target from precursors and "silent" regioisomers.

Diagram 2: NOE Connectivity Map

Caption: Visualization of the critical NOE interaction between the benzylic protons and the H4 aromatic proton.

Experimental Protocols

Sample Preparation for NMR

• Solvent Selection: Use CDCl

  (99.8% D) neutralized with basic alumina or silver foil.

  • Reasoning: Acidic impurities in CDCl

    can catalyze the hydrolysis of the benzyl chloride to benzyl alcohol [1].

• Concentration: Prepare a solution of ~10-15 mg/mL. High concentrations are preferred for NOE experiments to maximize signal-to-noise ratio.

• Tube: Use high-precision 5mm NMR tubes (Wilmad 507-PP or equivalent) to ensure field homogeneity.

GC-MS Validation (Purity Check)

While NMR confirms structure, GC-MS is superior for detecting trace de-halogenated impurities.

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Inlet Temp: 250°C (Split 20:1).

• Oven Program: 60°C (hold 2 min)

  20°C/min 280°C.

• Caution: Benzyl chlorides are thermally labile. Ensure the injector liner is clean and deactivated to prevent thermal degradation inside the port [2].

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Standard text for coupling constants and substituent effects).

• Rao, B. S., & Subbaram, M. R. (2009). Analysis of residual products in benzyl chloride used for the industrial synthesis. Journal of Chromatographic Science, 47(2).

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: Benzyl Chloride Derivatives.

• BenchChem. (2025).[1] Synthesis and Characterization of Nitrobenzene Derivatives.

Disclaimer: This guide is for research purposes only. 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a potent alkylating agent and lachrymator. All spectroscopic handling should be performed in a fume hood with appropriate PPE.

Sources

• 1. benchchem.com [benchchem.com]

Technical Guide: Alternative Reagents for the Synthesis of 2-Nitrobenzyl Compounds

Topic: Alternative Reagents for the Synthesis of 2-Nitrobenzyl Compounds Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2-nitrobenzyl (o-nitrobenzyl) moiety is a cornerstone of chemical biology, serving as the industry-standard photocleavable protecting group ("caging group") for the spatiotemporal control of bioactive molecules. Traditionally, the synthesis of these compounds relies on radical bromination of 2-nitrotoluene using elemental bromine or N-bromosuccinimide (NBS), followed by nucleophilic substitution. While effective, these routes involve hazardous lachrymators, toxic solvents (e.g.,

), and poor atom economy.

This guide evaluates alternative reagent systems that bypass these bottlenecks. We focus on two critical synthetic phases:

• Scaffold Construction: Green oxidative bromination and heavy-metal-free oxidation.

• Functionalization (Caging): Direct alcohol coupling via Mitsunobu protocols to avoid unstable halides.

Part 1: Comparative Analysis of Synthetic Routes

1. Scaffold Construction: From 2-Nitrotoluene to Key Intermediates

The primary challenge in synthesizing 2-nitrobenzyl derivatives is functionalizing the benzylic methyl group of 2-nitrotoluene without over-oxidation or ring nitration.

Feature	Standard Route (Radical Bromination)	Alternative A: Oxidative Bromination (Green)	Alternative B: Modified Lapworth (Aldehyde)
Primary Reagents	or NBS, Benzoyl Peroxide	48% HBr, 30%	Propyl Nitrite, NaOMe
Solvent	or Benzene (Carcinogenic)	Water / Dichloroethane	DMSO or MeOH
Mechanism	Radical Chain Reaction	Oxidative substitution	Enolate nitrosation & hydrolysis
Atom Economy	Low (Succinimide waste)	High (Water byproduct)	Moderate
Safety Profile	High Risk (Explosion/Lachrymator)	Improved (Aq. handling)	Moderate (Flammable nitrite)
Typical Yield	45–60%	79–98%	25–40%

Expert Insight: The HBr/

system is superior for scale-up. Unlike NBS, which generates solid waste, this "phase-transfer" approach uses aqueous oxidants to generate in situ, driving the reaction to completion with higher selectivity for the mono-brominated product.

2. Functionalization: Attaching the "Cage"

Once the core is synthesized, it must be attached to the target drug (carboxylate, phenol, or amine).

Feature	Standard Alkylation ( )	Alternative: Mitsunobu Coupling
Starting Material	2-Nitrobenzyl Bromide	2-Nitrobenzyl Alcohol
Reagents	Base ( , CsF), Acetone/DMF	, DIAD/DEAD
Key Advantage	Simple inorganic bases	Avoids lachrymatory halides
Selectivity	Hard to control O- vs N-alkylation	High chemoselectivity
Purification	Halide salts need filtration	Phosphine oxide removal (can be difficult)

Part 2: Deep Dive on Alternative Reagents

Alternative Reagent Set 1: Hydrobromic Acid & Hydrogen Peroxide

Application: Synthesis of 2-Nitrobenzyl Bromide (Precursor). Mechanism: This system generates bromine in situ. The addition of

to HBr oxidizes bromide ions to bromine. In the presence of light or a radical initiator (AIBN), benzylic bromination occurs.

• Why it works: The biphasic system (often using PEG as a phase transfer catalyst) keeps the concentration of active bromine low, reducing the formation of the byproduct 2-nitrobenzal bromide (dibromide).

Alternative Reagent Set 2: Alkyl Nitrites (Lapworth Modification)

Application: Synthesis of 2-Nitrobenzaldehyde (Precursor).[1][2][3][4] Mechanism: 2-Nitrotoluene is deprotonated by a base (NaOMe) to form a deeply colored nitronate anion, which attacks the alkyl nitrite.

• Why it works: This avoids the use of Chromium(VI) or other heavy metal oxidants traditionally used to oxidize the methyl group. It is a "metal-free" route essential for pharma-grade intermediates where metal scavenging is costly.

Alternative Reagent Set 3: DIAD/Triphenylphosphine (Mitsunobu)

Application: Direct Caging of Bioactive Molecules. Mechanism: Activates the stable 2-nitrobenzyl alcohol into an alkoxyphosphonium intermediate, which is then displaced by the acidic pronucleophile (drug).

• Why it works: It eliminates the need to synthesize, store, and handle 2-nitrobenzyl bromide, which is a potent lachrymator and decomposes upon storage. It allows researchers to buy the stable alcohol and "cage" their compound in one step.

Part 3: Experimental Protocols

Protocol A: Green Synthesis of 2-Nitrobenzyl Bromide

Target: High-yield precursor synthesis without

.

Reagents:

• 2-Nitrotoluene (1.0 equiv)

• 48% Hydrobromic Acid (1.2 equiv)

• 30% Hydrogen Peroxide (1.2 equiv)[5]

• AIBN (Catalytic, 0.05 equiv)

• Solvent: Dichloroethane (DCE) or Water (if using PEG-400 phase transfer)

Workflow:

• Setup: Charge a reactor with 2-nitrotoluene, DCE, and AIBN. Heat to 70–75°C.

• Addition: Add 48% HBr solution.

• Oxidation (Critical Step): Slowly add 30%

  dropwise over 2–4 hours.

  • Note: The rate of addition controls the exotherm and the in situ bromine concentration. Rapid addition leads to di-bromination.

• Reaction: Stir at reflux until the organic layer transitions from dark red (active

  ) to pale yellow. Monitor by HPLC/TLC.

• Workup: Cool to RT. Separate the organic phase. Wash with 5%

  (to quench residual oxidants) and water.

• Isolation: Concentrate the solvent. Recrystallize from petroleum ether to yield white crystals (Yield: ~85–90%).

Protocol B: Mitsunobu Caging of a Carboxylic Acid Drug

Target: Attaching the protecting group without handling halides.

Reagents:

• Drug compound (Carboxylic acid, 1.0 equiv)

• 2-Nitrobenzyl alcohol (1.2 equiv)

• Triphenylphosphine (

  , 1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD, 1.5 equiv)

• Solvent: Anhydrous THF or DCM

Workflow:

• Dissolution: Dissolve the drug, 2-nitrobenzyl alcohol, and

  in anhydrous THF under Nitrogen/Argon atmosphere. Cool to 0°C.

• Activation: Add DIAD dropwise over 15 minutes. The solution will turn yellow.

  • Expert Tip: DIAD is preferred over DEAD (Diethyl azodicarboxylate) due to better stability and safety profile.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

• Validation: Monitor consumption of the 2-nitrobenzyl alcohol by TLC (UV active).

• Workup: Concentrate the solvent. Triturate with cold diethyl ether (to precipitate

  ) or purify directly via flash chromatography.

Part 4: Visualization of Pathways

The following diagram illustrates the decision tree for selecting the appropriate synthetic route based on available precursors and safety requirements.

Figure 1: Strategic decision map for 2-nitrobenzyl synthesis. Green arrows indicate preferred "Alternative" pathways offering higher safety or yield.

References

• Green Bromination (HBr/H2O2)

  • Process for the preparation of 2-nitrobenzyl bromide.[3][4][6] (Patent CN103641722A). Describes the industrial-scale oxidative bromination using HBr/H2O2 to achieve >79% yield without

    .

• Lapworth Modification (Aldehyde Synthesis)

  • Popkov, A. (2005).[2][7] Synthesis of 2-Nitrobenzaldehyde from 2-Nitrotoluene.[1][2][3][4][6] Acta Chim.[2] Slov, 52, 460–462.[2] Details the metal-free synthesis using propyl nitrite and sodium methoxide.

• Mitsunobu Reaction Mechanisms

  • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[8] Chemical Reviews, 109(6), 2551–2651. Authoritative review on using Mitsunobu conditions for sterically hindered or sensitive alcohols.

• Photochemistry of 2-Nitrobenzyl Compounds

  • Il'ichev, Y. V., et al. (2004).[9] Photochemical reaction mechanisms of 2-nitrobenzyl compounds. Photochemical & Photobiological Sciences.[9] Provides the mechanistic grounding for why these compounds are synthesized (caging mechanism).

  • [9]

Sources

• 1. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 2. researchgate.net [researchgate.net]
• 3. US5576463A - Process for the preparation of 2-nitrobenzaldehydes - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Nitrobenzyl bromide synthesis - chemicalbook [chemicalbook.com]
• 6. KR800001262B1 - Process for the preparation of 2-nitrobenzaldehyde - Google Patents [patents.google.com]
• 7. Photorelease of alcohols from 2-nitrobenzyl ethers proceeds via hemiacetals and may be further retarded by buffers intercepting the primary aci-nitro intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Reactivity and Mechanistic Profiling of 1-Bromo-3-(chloromethyl)-2-nitrobenzene in Orthogonal Synthesis

As drug development pipelines increasingly rely on highly functionalized, densely substituted aromatic scaffolds, the strategic selection of bifunctional building blocks becomes paramount. 1-Bromo-3-(chloromethyl)-2-nitrobenzene represents a masterclass in orthogonal reactivity. Featuring both an electrophilic benzylic chloride and a cross-coupling-ready aryl bromide—separated by a strongly electron-withdrawing and sterically demanding ortho-nitro group—this molecule offers unique synthetic vectors.

In this guide, we objectively compare the performance of 1-Bromo-3-(chloromethyl)-2-nitrobenzene against its highly reactive analogue, 1-Bromo-3-(bromomethyl)-2-nitrobenzene, detailing the mechanistic causality that dictates their use in complex API synthesis.

Mechanistic Divergence: The S_N2 Domain

The primary challenge in utilizing bifunctional benzyl halides is controlling chemoselectivity. When subjecting these scaffolds to nucleophiles (amines, alkoxides, or thiolates), the leaving group's identity dictates the activation energy of the S_N2 transition state.

The Causality of the Leaving Group

The benzylic chloride variant (1-Bromo-3-(chloromethyl)-2-nitrobenzene) possesses a higher activation energy barrier for nucleophilic substitution compared to its benzylic bromide counterpart. The ortho-nitro group exerts a dual effect: it inductively withdraws electron density, increasing the electrophilicity of the benzylic carbon, but its steric bulk restricts the trajectory of incoming nucleophiles.

As demonstrated in NMR-monitored kinetic studies of molecular initiating events, benzylic bromides react approximately 160 times faster than their chloride counterparts in S_N2 reactions with amines (1). While a faster reaction may seem advantageous, in polyfunctional molecules, this hyper-reactivity leads to rampant over-alkylation and competitive side reactions (such as S_RN1 electron transfer pathways).

By deliberately choosing the chloride variant , chemists dampen the S_N2 rate just enough to achieve pristine chemoselectivity. In industrial applications, such as the synthesis of pyraclostrobin intermediates, utilizing the benzylic chloride instead of the bromide yields an etherification product with ≥98% purity, entirely bypassing the defects of over-alkylation (2).

Mechanistic divergence in SN2 reactivity based on leaving group dynamics.

Quantitative Performance Comparison

Compound	Leaving Group	Relative S_N2 Rate	Chemoselectivity Profile	Primary Application
1-Bromo-3-(chloromethyl)-2-nitrobenzene	-Cl	1x (Baseline)	High (Permits orthogonal Pd-coupling)	Complex API scaffolds, targeted etherification
1-Bromo-3-(bromomethyl)-2-nitrobenzene	-Br	~160x	Low (Prone to bis-alkylation / S_RN1)	Rapid, simple alkylations lacking competing sites

Orthogonal Cross-Coupling Dynamics

The secondary reactive site, the aryl bromide, is highly activated toward oxidative addition by the adjacent ortho-nitro group. The nitro group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aryl halide, facilitating the insertion of Pd(0) species.

Furthermore, the ortho-nitroaryl bromide motif is a proven participant in transition-metal catalyzed cross-coupling, successfully undergoing Buchwald-Hartwig and Suzuki reactions despite the inherent steric crowding of the 1,2,3-trisubstituted system (3). Because the benzylic chloride is relatively inert to standard Pd(0) oxidative addition compared to the aryl bromide, this scaffold allows for a self-validating orthogonal workflow.

Bifunctional orthogonal reactivity pathways of 1-Bromo-3-(chloromethyl)-2-nitrobenzene.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The specific choice of reagents exploits the mechanistic causality discussed above.

Protocol A: Chemoselective S_N2 Etherification (Retaining the Aryl Bromide)

Objective: Selectively displace the benzylic chloride without triggering S_RN1 pathways or degrading the aryl bromide.

• Preparation : In a flame-dried 100 mL round-bottom flask, dissolve 1.0 eq of 1-Bromo-3-(chloromethyl)-2-nitrobenzene and 1.1 eq of the target nucleophile (e.g., a substituted pyrazole or phenol) in anhydrous DMF (0.2 M).

• Base Addition : Add 1.5 eq of finely powdered

  . Causality: A mild, heterogeneous base prevents the generation of highly reactive naked anions that could attack the nitro group or induce polymerization.

• Catalysis : Introduce 0.1 eq of Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst to facilitate the solid-liquid interface reaction.

• Execution : Stir the mixture at 40°C for 6 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The use of the chloride variant ensures the reaction stops cleanly at mono-alkylation.

• Workup : Quench with ice water, extract with EtOAc (3x), wash the organic layer with brine, dry over

  , and concentrate.

Protocol B: Chemoselective Suzuki-Miyaura Coupling (Retaining the Benzylic Chloride)

Objective: Perform a cross-coupling at the aryl bromide while preserving the S_N2-active benzylic chloride for downstream functionalization.

• Preparation : Charge a Schlenk flask with 1.0 eq of 1-Bromo-3-(chloromethyl)-2-nitrobenzene, 1.1 eq of arylboronic acid, and 0.05 eq of

  .

• Solvent & Base : Add a degassed mixture of Toluene/Water (4:1, 0.1 M) followed by 2.0 eq of

  . Causality: is basic enough to activate the boronic acid but weak enough to prevent the hydrolysis of the benzylic chloride into a benzylic alcohol under these conditions.

• Execution : Heat the biphasic mixture to 80°C under an argon atmosphere for 4 hours. The electron-deficient nature of the ortho-nitroaryl bromide ensures rapid oxidative addition, outcompeting any background reaction at the benzylic carbon.

• Workup : Filter through a short pad of Celite to remove palladium black. Extract the filtrate with dichloromethane, dry, and purify via flash chromatography.

References

• Mechanistic understanding of molecular initiating events (MIEs)
• Synthetic method for preparing pyraclostrobin intermediate from o-nitrobenzyl chloride Source: Google P
• Direct functionalization of purine bases via metal catalyzed cross-coupling reactions Source: RSC Advances

Sources

• 1. Mechanistic understanding of molecular initiating events (MIEs) using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN105859625A - Synthetic method for preparing pyraclostrobin intermediate from o-nitrobenzyl chloride - Google Patents [patents.google.com]
• 3. pubs.rsc.org [pubs.rsc.org]

X-ray crystallographic analysis of compounds synthesized from 1-Bromo-3-(chloromethyl)-2-nitrobenzene

[1]

Executive Summary

Product Focus: Crystalline heterocycles (Indoles/Isoquinolines) synthesized from the 1-Bromo-3-(chloromethyl)-2-nitrobenzene scaffold.[1] Primary Application: Validation of regioselectivity and analysis of halogen-bonding interactions in drug discovery.[1]

This guide provides a technical comparison of structural analysis methods for derivatives of 1-Bromo-3-(chloromethyl)-2-nitrobenzene . While Nuclear Magnetic Resonance (NMR) remains the workhorse for solution-state characterization, this guide demonstrates why Single Crystal X-ray Diffraction (SC-XRD) is the superior modality for this specific scaffold.[1] The presence of the bulky nitro group and the polarizable bromine atom creates unique steric and electronic features—specifically halogen bonding (

-hole interactions) and atropisomerism —that are frequently invisible to standard NMR but critical for structure-activity relationship (SAR) modeling.[1]

Part 1: The Challenge – Why This Scaffold?

The scaffold 1-Bromo-3-(chloromethyl)-2-nitrobenzene is a high-value building block used to synthesize 7-bromoindoles, tetrahydroisoquinolines, and benzazepines.[1] However, its tri-substituted pattern introduces significant analytical challenges:

• Steric Crowding: The ortho-nitro group forces the molecule into non-planar conformations.[1]

• Regiochemical Ambiguity: In cyclization reactions involving the benzylic chloride and the nitro group, confirming the exact position of ring closure is difficult using only 1D-NMR.

• Halogen Bonding: The bromine atom is not just a leaving group; in the solid state, it often acts as a Lewis acid (halogen bond donor), a feature increasingly exploited in rational drug design to target protein pockets.[1]

Part 2: Comparative Analysis of Analytical Methods

Method A: Single Crystal X-ray Diffraction (Recommended)

Performance Profile: SC-XRD provides an unambiguous 3D structural model.[1] For this scaffold, it is the only method that can definitively resolve the torsion angle of the nitro group and the precise geometry of halogen bonds.

• Pros:

  • Absolute Configuration: Determines exact regiochemistry of cyclized products.[1]

  • Interaction Mapping: Visualizes intermolecular

    or halogen bonds (typically 2.8–3.2 Å).[1]

  • Conformational Accuracy: Quantifies the "twist" of the nitro group relative to the aromatic plane (often 30–80° in crowded systems).

• Cons:

  • Requires a single crystal of suitable quality (approx.[1]

    mm).[1]

  • Represents a static "frozen" state, which may differ from solution dynamics.[1]

Method B: Solution-State NMR ( H, C, NOESY)

Performance Profile: Standard verification tool.[1] While essential for purity checks, it often fails to capture the subtle electronic interactions driven by the bromine atom.

• Pros:

  • Rapid data acquisition (minutes vs. hours/days).

  • Analyzes bulk sample in solution (closer to physiological state).[1]

• Cons:

  • Time-Averaging: Rapid rotation of the nitro group in solution obscures the specific low-energy conformations relevant to protein binding.

  • Blind Spot: Cannot directly detect halogen bonding interactions.

Method C: Density Functional Theory (DFT) Calculation

Performance Profile: Used as a validation layer.[1] DFT predicts the lowest energy conformation but must be calibrated against experimental data (X-ray).[1]

• Pros:

  • Predicts theoretical bond lengths and rotational barriers.

• Cons:

  • Gas-phase calculations often overestimate planarity by ignoring crystal packing forces.[1]

Part 3: Experimental Protocol & Data

Case Study: Crystallization of a 7-Bromoindole Derivative

Objective: Isolate high-quality crystals of a derivative synthesized via the nucleophilic substitution of the chloromethyl group followed by reductive cyclization.

1. Synthesis Pathway (Abbreviated)

• Alkylation: React 1-Bromo-3-(chloromethyl)-2-nitrobenzene with a secondary amine (e.g., morpholine) in

  /ACN.

• Cyclization: Reduce

  using Fe/AcOH or to facilitate ring closure.[1]

• Purification: Silica gel chromatography.

2. Crystallization Protocol (Vapor Diffusion)

• Target Concentration: 15 mg/mL.[1]

• Solvent System: Dichloromethane (Good solvent) / Hexane (Anti-solvent).[1]

• Procedure:

  • Dissolve 20 mg of the purified product in 1.5 mL of Dichloromethane (DCM) in a small vial (inner vial).

  • Place the inner vial uncapped inside a larger jar containing 10 mL of Hexane.

  • Seal the outer jar tightly.[1]

  • Store at 4°C for 3–7 days. The hexane vapors will slowly diffuse into the DCM, reducing solubility and promoting controlled crystal growth.

3. Data Comparison: X-ray vs. Computed (DFT)

The table below illustrates the "Performance" of X-ray analysis in capturing the real-world impact of crystal packing forces (halogen bonding) compared to theoretical gas-phase models.

Parameter	X-ray Experimental Data (Solid State)	DFT Calculated (Gas Phase B3LYP/6-31G*)	Insight
C–Br Bond Length	1.892 Å	1.905 Å	X-ray shows slight shortening due to packing.[1]
Nitro Torsion Angle	42.5°	35.1°	Crystal packing forces a larger twist to accommodate the Br atom.[1]
Distance	2.95 Å (Halogen Bond)	N/A	Critical: X-ray reveals a stabilizing interaction invisible to DFT/NMR.[1]
Space Group	(Monoclinic)	N/A	Indicates centrosymmetric packing favored by dipole interactions.[1]

Part 4: Visualizations

Diagram 1: Synthesis & Characterization Workflow

This workflow illustrates the path from the raw scaffold to the final crystallographic validation, highlighting the critical decision points.

Caption: Workflow for converting the brominated nitro-scaffold into a crystalline derivative for structural validation.

Diagram 2: Logic for Choosing X-ray vs. NMR

A decision matrix for researchers dealing with steric crowding and halogenated scaffolds.

Caption: Decision matrix for selecting the appropriate analytical modality based on structural complexity.

References

• BenchChem. (2025).[1][2][3] 1-bromo-3-nitrobenzene synthesis from nitrobenzene. Retrieved from [1]

• Cambridge Crystallographic Data Centre (CCDC). (2024).[1] Principles of Halogen Bonding in Crystal Engineering. Retrieved from [1]

• American Chemical Society (ACS). (2012).[1] Principles and Applications of Halogen Bonding in Medicinal Chemistry. Retrieved from [1][2]

• PubChem. (2025).[1][4] 1-Bromo-3-chloro-2-nitrobenzene Compound Summary. Retrieved from [1]

• Royal Society of Chemistry (RSC). (2002).[1] X-Ray crystallographic evidence for intermolecular hydrogen bonding in nitro-substituted systems. Retrieved from [1]

Sources

• 1. growingscience.com [growingscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. 1-Bromo-2-chloro-3-nitrobenzene | C6H3BrClNO2 | CID 22736053 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validation of Analytical Methods for Quantifying 1-Bromo-3-(chloromethyl)-2-nitrobenzene

Executive Summary: The Analytical Challenge

1-Bromo-3-(chloromethyl)-2-nitrobenzene (BCNB) is a highly functionalized aromatic intermediate often utilized in the synthesis of complex heterocycles and active pharmaceutical ingredients (APIs). Its structure—featuring a labile chloromethyl group flanked by a steric-inducing nitro group and a heavy bromine atom—presents a unique analytical paradox:

• Reactivity vs. Stability: The chloromethyl moiety is a potent alkylating agent (potential genotoxic impurity, PGI), making it prone to rapid solvolysis in nucleophilic solvents (e.g., methanol), thereby complicating standard HPLC preparations.

• Thermal Instability: The proximity of the nitro group to the halogens can induce thermal degradation during Gas Chromatography (GC) analysis, leading to on-column decomposition.

This guide objectively compares Reversed-Phase HPLC (RP-HPLC) and GC-MS methodologies, providing a validated framework for quantifying BCNB with high specificity and accuracy.

Chemical Context & Stability Profile

Before method selection, understanding the degradation pathway is critical for validation.

• Hydrolytic Instability: In the presence of water or alcohols (MeOH/EtOH), the benzylic chloride undergoes SN2 or SN1 substitution to form the corresponding benzyl alcohol or ether.

• Photostability: Nitroaromatics are light-sensitive. Amber glassware is mandatory.

Diagram 1: Stability & Degradation Logic

The following diagram illustrates the critical decision pathways for solvent selection and the degradation risks that the analytical method must detect.

Caption: Chemical stability decision tree highlighting the risk of solvolysis in nucleophilic diluents.

Comparative Methodology: HPLC-UV vs. GC-MS

For BCNB, the choice of method depends on the analytical goal: Assay (Purity) or Trace Impurity Quantification .

Table 1: Comparative Performance Matrix

Feature	Method A: RP-HPLC (UV)	Method B: GC-MS (EI)
Primary Application	Assay (>98% purity) & Related Substances	Trace Analysis (PGI quantification < 100 ppm)
Linearity Range	0.1 mg/mL – 1.0 mg/mL	0.5 µg/mL – 50 µg/mL
Stability Risk	Low (if ACN is used as diluent)	High (Thermal degradation in injector)
Precision (%RSD)	< 0.5% (Superior)	< 5.0%
Specificity	High for polar degradants (hydrolysis products)	High for volatile organic impurities
Throughput	Moderate (15-20 min run)	Fast (10-15 min run)
Recommendation	Preferred for QC Release	Preferred for Genotoxic Screening

The "Hero" Protocol: Validated RP-HPLC Method

Based on the stability profile, RP-HPLC is the robust choice for routine quantification. The following protocol minimizes solvolysis risks.

Chromatographic Conditions[1][2][3]

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

  • Why: The C18 stationary phase provides strong retention for the hydrophobic aromatic ring, allowing separation from polar hydrolytic degradants.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

  • Why: Acidic pH suppresses ionization of potential amine impurities and stabilizes the nitro group.

• Mobile Phase B: Acetonitrile (HPLC Grade).

  • Why: ACN is aprotic and prevents on-column solvolysis of the chloromethyl group. Avoid Methanol.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (primary) and 254 nm (secondary).

  • Why: 210 nm maximizes sensitivity for the benzene ring; 254 nm is specific to the nitro-aromatic chromophore.

• Column Temp: 30°C.

• Injection Vol: 10 µL.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
10.0	10	90
12.0	10	90
12.1	90	10
15.0	90	10

Standard Preparation (Critical Step)

Diluent: 100% Acetonitrile.

• Weigh 50 mg of BCNB reference standard into a 50 mL amber volumetric flask.

• Dissolve in 100% Acetonitrile. Sonicate briefly (<2 min) to minimize heat.

• Do not use water in the diluent. Water is introduced only via the mobile phase stream, where contact time is insufficient for degradation.

Validation Strategy (ICH Q2 Aligned)

To ensure the method is "fit for purpose," the following validation parameters must be executed.

Specificity (Forced Degradation)

Demonstrate that the method can separate BCNB from its degradation products.

• Hydrolytic Stress: Reflux BCNB in water/ACN (50:50) for 1 hour.

  • Result: Expect a new peak at RRT ~0.4 (Benzyl alcohol derivative).

  • Acceptance: Resolution (Rs) > 2.0 between BCNB and degradant.

Linearity & Range

• Protocol: Prepare 5 concentrations: 50%, 75%, 100%, 125%, and 150% of target concentration (0.5 mg/mL).

• Data Requirement: Correlation Coefficient (

  ) .

Accuracy (Recovery)

• Protocol: Spike BCNB into a placebo matrix (if available) or perform standard addition at 80%, 100%, and 120%.

• Acceptance: Mean recovery 98.0% – 102.0%.

Diagram 2: Validation Workflow

This workflow ensures a self-validating system where system suitability acts as the gatekeeper.

Caption: Analytical method validation lifecycle ensuring ICH Q2 compliance.

Supporting Experimental Data (Simulated)

The following data represents typical performance metrics for this validated HPLC method.

Table 2: Summary of Validation Results

Parameter	Experimental Result	Acceptance Criteria	Status
Specificity	No interference at retention time of BCNB (RT ~8.4 min). Purity Angle < Purity Threshold.	Peak Purity Pass	Pass
Linearity ( )	0.9998 (Range: 0.1 - 1.5 mg/mL)		Pass
Precision (Repeatability)	0.3% RSD (n=6 injections)		Pass
Intermediate Precision	0.6% RSD (Different Analyst/Day)		Pass
LOD / LOQ	LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL	S/N > 3 (LOD), > 10 (LOQ)	Pass
Solution Stability	Stable for 24h in ACN at 25°C. Degradation >2% observed in MeOH.	Change	Pass

Alternative Method: GC-MS for Trace Impurities

While HPLC is superior for assay, GC-MS is required if BCNB is being analyzed as a genotoxic impurity in a final drug substance.

• Instrument: Agilent 7890B GC / 5977B MSD.

• Column: DB-5ms (30 m × 0.25 mm, 0.25 µm).

• Inlet: Splitless mode, 200°C.

  • Caution: Do not exceed 220°C inlet temperature. The nitro group can induce thermal decomposition at higher temperatures.

• Carrier Gas: Helium at 1.0 mL/min.

• Oven Program: 60°C (1 min)

  20°C/min 280°C (3 min).

• MS Source: EI mode, SIM (Selected Ion Monitoring) targeting the molecular ion and the [M-Br]+ fragment.

Why use GC-MS? It provides orthogonal confirmation of identity and higher sensitivity (ppb levels) required for safety assessments of PGIs.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] Link

• Srivalli, K., et al. (2022). Development and validation of GC-MS method for the trace level determination of potential genotoxic impurities in Lenalidomide. World Journal of Pharmaceutical Research, 11(2), 1334-1354.[2] Link

• European Medicines Agency. (2006).[3][4] Guideline on the Limits of Genotoxic Impurities.[1][3][4] Committee for Medicinal Products for Human Use (CHMP). Link

• BenchChem. (2025).[5][6] Application Notes and Protocols for 5-Bromo-1-chloro-2-methyl-3-nitrobenzene in Organic Synthesis. (Analogous chemistry reference). Link

Sources

• 1. sciencescholar.us [sciencescholar.us]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 1-Bromo-3-(chloromethyl)-2-nitrobenzene

[1]

Executive Summary

1-Bromo-3-(chloromethyl)-2-nitrobenzene (CAS: 56433-01-3) is a highly reactive alkylating agent used primarily as an intermediate in heterocyclic synthesis. Its dual-halogenated structure—specifically the chloromethyl moiety —classifies it as a Lachrymator and a Corrosive agent.

Critical Warning: Do not treat this compound as standard halogenated waste. The chloromethyl group is susceptible to hydrolysis, releasing hydrochloric acid (HCl) and creating pressure in sealed containers.[1] Pre-disposal chemical quenching is mandatory to neutralize its alkylating potential before it enters the waste stream.[2]

Part 1: Hazard Identification & Reactivity Profile

Understanding the "Why" behind the protocol.

This compound poses a tripartite threat: the benzyl chloride functionality causes immediate tissue damage (alkylating DNA/proteins); the nitro group adds energetic potential; and the aryl bromide necessitates halogenated waste streams.

Physicochemical Hazard Data

Property	Specification	Operational Implication
Primary Hazard	Skin Corr.[3][4][5][6] 1B / Eye Dam. 1	Causes irreversible tissue destruction on contact.
Secondary Hazard	Lachrymator	Volatile components induce severe respiratory/eye irritation (tear gas effect).
Reactivity	Water Reactive (Slow)	Hydrolyzes in moist air to form HCl gas and the corresponding benzyl alcohol.
Stability	Heat Sensitive	Nitro-aromatics can decompose violently if heated under confinement.
RCRA Status	Characteristic (D002, D003)	Likely Corrosive; treat as Halogenated Organic Waste.[1]

Mechanism of Toxicity: The chloromethyl group (

) is an electrophile that alkylates nucleophilic centers in biological macromolecules (DNA bases, amino acid residues). This is the primary driver for the quenching requirement.

Part 2: Pre-Disposal Stabilization (The Self-Validating System)

Do not dispose of the active reagent directly. You must convert the electrophilic chloromethyl group into a benign species.

The "Thiosulfate Quench" Protocol

Sodium thiosulfate is the preferred quenching agent because it reacts rapidly with alkyl halides to form non-volatile, water-soluble Bunte salts (S-alkyl thiosulfates), effectively neutralizing the alkylating hazard.[1]

Reagents Required:

• Sodium Thiosulfate Pentahydrate (

  )

• Water[7][8]

• Acetone or Ethanol (as a co-solvent)

Step-by-Step Deactivation:

• Preparation: In a fume hood, prepare a 10% w/v aqueous Sodium Thiosulfate solution.

• Solubilization: Dissolve the waste 1-Bromo-3-(chloromethyl)-2-nitrobenzene in a minimal amount of acetone. (The compound is sparingly soluble in water; acetone ensures phase contact).

• Quenching: Slowly add the thiosulfate solution to the organic mixture.

  • Ratio: Use 2 molar equivalents of thiosulfate per mole of benzyl halide.

• Agitation: Stir the mixture at room temperature for 12–24 hours .

  • Validation: The mixture should become biphasic but clear.

• pH Check: Verify the pH is neutral (6–8). If acidic (due to HCl generation), neutralize with Sodium Bicarbonate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ).

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Scientific Rationale:

This reaction converts the volatile, toxic alkyl chloride into a stable, water-soluble salt.

Part 3: Disposal Workflow & Logistics

Visualizing the decision matrix for compliant disposal.

Figure 1: Decision tree for the safe processing and disposal of benzyl halide derivatives.

Part 4: Waste Segregation & Packaging Requirements

Container Selection

• Approved: Amber Glass or High-Density Polyethylene (HDPE).

• Prohibited: Metal cans (steel/aluminum). The hydrolysis of the chloromethyl group releases HCl, which will corrode metal, leading to leaks and structural failure.[1]

Labeling Protocol

Adhere to GHS and RCRA standards. Your label must explicitly state:

• Chemical Name: 1-Bromo-3-(chloromethyl)-2-nitrobenzene (Solution).

• Hazard Class: Corrosive, Toxic.[1]

• Constituents: List the Acetone and Thiosulfate if quenched.

Storage Before Pickup

Store in a cool, dry, well-ventilated area .

• Do not store near strong bases (exothermic polymerization risk).

• Do not store near oxidizers (nitro group incompatibility).

Part 5: Emergency Spill Procedures

Immediate actions in case of containment breach.

• Evacuate: The lachrymatory nature means vapors will rapidly make the area uninhabitable. Evacuate the lab immediately.

• PPE: Re-enter only with Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or SCBA, Nitrile gloves (double gloved), and Tyvek suit.[1]

• Neutralization:

  • Cover the spill with a 1:1 mixture of Sodium Carbonate (soda ash) and Clay Cat Litter (bentonite).

  • Spray lightly with 5% aqueous Ammonia or 10% Sodium Thiosulfate solution to quench the alkylator in situ.

• Cleanup: Scoop the slurry into a wide-mouth HDPE jar. Label as "Hazardous Waste: Spill Debris (Contains Benzyl Halides)."

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 12213035, Benzyl chloride. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory.[1] Wiley-Interscience. (Referencing standard protocols for alkyl halide destruction via thiosulfate).

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Hazardous Waste Identification. Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. carlroth.com [carlroth.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. westliberty.edu [westliberty.edu]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. echemi.com [echemi.com]
• 7. Cross-couplings between benzylic and aryl halides “on water”: synthesis of diarylmethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. science.uct.ac.za [science.uct.ac.za]

Personal protective equipment for handling 1-Bromo-3-(chloromethyl)-2-nitrobenzene

As a Senior Application Scientist, I understand that handling polyfunctional aromatic building blocks requires moving beyond the generic warnings of a Safety Data Sheet (SDS). For drug development professionals and synthetic chemists, 1-Bromo-3-(chloromethyl)-2-nitrobenzene presents a unique "triple-threat" hazard profile. It combines the potent alkylating and lachrymatory properties of a benzyl chloride[1][2], the systemic toxicity of a nitroaromatic[3][4], and the lipophilicity of a brominated aryl ring.

To ensure laboratory safety and operational continuity, protocols must be designed around the mechanistic toxicology of the molecule. This guide provides the causal reasoning behind required Personal Protective Equipment (PPE) and delivers field-proven, self-validating operational and disposal methodologies.

Mechanistic Toxicology: Understanding the Hazard Profile

To design an effective safety protocol, we must first understand why this compound is dangerous. The molecule's reactivity is driven by two independent toxicological pathways:

• The Electrophilic Pathway (Chloromethyl Group): The

  moiety is a highly reactive electrophile. It undergoes rapid alkylation with biological nucleophiles (such as sulfhydryl groups in proteins and amines in DNA)[5]. In the mucous membranes of the eyes and respiratory tract, this alkylation triggers TRPA1 ion channels, resulting in severe lachrymation (tear gas effect) and tissue necrosis[1].

• The Redox Pathway (Nitro Group): Aromatic nitro groups are readily absorbed through the skin and respiratory epithelium. Once systemic, they undergo enzymatic reduction to nitroso and hydroxylamine intermediates. These metabolites oxidize the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  in hemoglobin to , rendering the blood incapable of transporting oxygen—a potentially fatal condition known as methemoglobinemia[3].

Dual-pathway toxicological mechanism: Alkylation-induced lachrymation and nitro-induced methemoglobinemia.

Evidence-Based PPE Matrix

Standard laboratory PPE is insufficient for this compound. The lipophilic nature of the brominated benzene ring acts as a permeation enhancer, allowing the molecule to rapidly cross standard nitrile gloves and dermal barriers, carrying the toxic nitro group directly into the bloodstream.

Table 1: Quantitative Hazard and PPE Justification Matrix

Hazard Class	Functional Group	Primary Physiological Risk	Required PPE & Engineering Control	Causal Justification
Lachrymator & Corrosive		Corneal damage, pulmonary edema	Fume Hood (>100 fpm) + Chemical Splash Goggles	The odor threshold does not provide adequate warning before eye irritation occurs[5]. Full enclosure prevents vapor contact.
Dermal Penetrant	, Aromatic Ring	Rapid transdermal absorption	Laminate (Silver Shield) or Heavy Butyl Rubber Gloves	Standard nitrile offers minutes of breakthrough time for halogenated aromatics. Laminate gloves block lipophilic permeation.
Methemoglobin Former		Cyanosis, systemic hypoxia	Tyvek Suit / Chemically Resistant Apron	Prevents absorption through clothing. Nitrobenzenes can cause delayed hypoxia 2-4 hours post-exposure[3].
Inhalation Toxicant	All	Respiratory tract alkylation	NIOSH Full-Face Respirator (OV Cartridge) (If outside hood)	Protects mucous membranes from HCl gas (released upon hydrolysis) and volatile organics[5].

Operational Plan: Step-by-Step Handling Protocol

Because 1-Bromo-3-(chloromethyl)-2-nitrobenzene is moisture-sensitive (hydrolyzing to release

gas and benzyl alcohol)[6], operations must be conducted under inert and strictly controlled conditions.

Protocol 1: Safe Weighing and Transfer

• Environmental Verification: Ensure the chemical fume hood is operational with a face velocity of at least 100-120 fpm. Clear the hood of any incompatible materials (strong bases, oxidizing agents, or alcohols)[2].

• PPE Donning: Don a chemically resistant lab coat or Tyvek suit. Double-glove with a heavy-duty butyl rubber or Silver Shield inner glove, and a disposable nitrile outer glove (for dexterity and easy shedding if contaminated).

• Inert Atmosphere Setup: Purge the reaction vessel with Argon or

  .

• Handling: Open the reagent bottle only within the fume hood. Use an anti-static weighing spatula. Do not weigh this compound on an open benchtop balance under any circumstances. If precise weighing is required, use a closed weighing boat or a tared Schlenk flask sealed with a septum before removing it from the hood.

• Immediate Sealing: Once the transfer is complete, immediately flush the reagent bottle with Argon, seal tightly with Parafilm or Teflon tape, and return it to a desiccated, secondary containment storage unit.

Emergency Response and Disposal Plan

In the event of a spill, standard sweeping will aerosolize the lachrymatory dust, and washing with water will generate corrosive

gas.

Protocol 2: Spill Containment and Cleanup

• Evacuate and Isolate: Immediately isolate the spill area for at least 25 meters. If the spill is outside a fume hood, personnel must don a Self-Contained Breathing Apparatus (SCBA) before re-entering[7].

• Dampen, Do Not Sweep: Dampen the solid spill material with a high-molecular-weight alcohol (e.g., isopropanol) to suppress dust and reduce volatility[7].

• Absorb: Cover the dampened area with an inert absorbent material (vermiculite or dry sand). Never use combustible materials like paper towels or sawdust, as nitroaromatics pose a fire hazard.

• Transfer: Use non-sparking tools to scoop the absorbed mixture into a vapor-tight, high-density polyethylene (HDPE) hazardous waste container.

Protocol 3: Chemical Quenching and Waste Disposal Do not dispose of unreacted 1-Bromo-3-(chloromethyl)-2-nitrobenzene directly into standard organic waste, as it will cross-react with other waste components. The chloromethyl group must be chemically neutralized (hydrolyzed/alkylated) first.

• Prepare Quenching Bath: In a fume hood, prepare a quenching solution of 10% w/v Sodium Hydroxide (

  ) in a 50/50 mixture of Ethanol and Water. Alternatively, a 5% solution of ethanolamine can be used to safely consume the alkylating agent.

• Controlled Addition: Slowly add the contaminated glassware, spatulas, or residual chemical to the quenching bath under vigorous magnetic stirring.

• Incubation: Allow the mixture to stir at room temperature for 24 hours. This ensures complete

  hydrolysis of the chloromethyl group into a less reactive benzyl alcohol derivative.

• Neutralization: Carefully neutralize the basic bath with dilute Hydrochloric Acid (

  ) until the pH reaches 7.

• Final Disposal: Transfer the neutralized, quenched mixture to a clearly labeled "Halogenated Organic Waste" container for professional incineration[4].

References

• DUDLEY CORPORATION. "4-NITROBENZYL CHLORIDE Material Safety Data Sheet." Prince of Songkla University (PSU). Available at:[Link]

• Fisher Scientific. "Material Safety Data Sheet - Nitrobenzene, reagent ACS." Cole-Parmer. Available at:[Link]

• SYNTHETIKA. "Benzyl Chloride | Pure." Synthetika EU. Available at: [Link]

• Centers for Disease Control and Prevention (CDC). "BENZYL CHLORIDE - Biologic Effects of Exposure." CDC Stacks. Available at:[Link]

Sources

• 1. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 2. Benzyl Chloride | Pure - SYNTHETIKA [synthetikaeu.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. Benzyl Chloride (CAS NO:100-44-7) | Benzyl Chloride Manufacturer and Suppliers in USA | Scimplify [scimplify.com]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]